N-Methoxyanhydrovobasinediol

Core Science & Biosynthesis

Unraveling the Enigma: The Mechanism of Action of N-Methoxyanhydrovobasinediol - A Review of Current Knowledge

For Immediate Release

Shanghai, China – December 7, 2025 – N-Methoxyanhydrovobasinediol, a naturally occurring indole (B1671886) alkaloid isolated from plants of the Apocynaceae family, such as Gelsemium elegans, has garnered interest within the scientific community.[1][2] Despite this interest, a comprehensive understanding of its specific mechanism of action remains largely uncharacterized in publicly available scientific literature. This technical guide aims to synthesize the current, albeit limited, knowledge surrounding N-Methoxyanhydrovobasinediol and to provide a framework for future research based on the pharmacological context of related compounds.

Current Understanding of N-Methoxyanhydrovobasinediol

N-Methoxyanhydrovobasinediol is classified as an indole alkaloid.[1] Preliminary information suggests its mode of action involves interactions with specific, yet unidentified, cellular receptors and enzymes, leading to the modulation of biochemical pathways.[1] These interactions are hypothesized to be the basis for its potential anti-inflammatory and anti-cancer activities.[1] However, at present, there is a conspicuous absence of detailed, peer-reviewed studies elucidating its specific molecular targets, binding affinities, and functional effects.

Inferred Mechanisms from Structurally Related Alkaloids

Given the lack of direct evidence, the pharmacological profile of N-Methoxyanhydrovobasinediol can be tentatively inferred by examining the mechanisms of other well-researched alkaloids isolated from Gelsemium elegans. This plant is a rich source of bioactive alkaloids known to possess potent neurotropic, anti-inflammatory, and analgesic properties. It is important to note that these are potential avenues for investigation and not confirmed mechanisms for N-Methoxyanhydrovobasinediol.

A logical workflow for investigating the mechanism of action of a novel natural product like N-Methoxyanhydrovobasinediol would typically follow a multi-step process, as outlined in the diagram below.

Figure 1. A generalized workflow for elucidating the mechanism of action of a novel natural product.

Future Directions and Unanswered Questions

The dearth of specific data on N-Methoxyanhydrovobasinediol presents a clear opportunity for further research. Key questions that need to be addressed include:

• What are the primary molecular targets of N-Methoxyanhydrovobasinediol?

• What are the binding affinities (e.g., Ki, Kd) of N-Methoxyanhydrovobasinediol for its targets?

• Does N-Methoxyanhydrovobasinediol act as an agonist, antagonist, or allosteric modulator at its targets?

• What are the downstream signaling pathways affected by N-Methoxyanhydrovobasinediol?

• What are the detailed experimental protocols that can be used to robustly characterize its activity?

To answer these questions, a systematic pharmacological investigation is required. This would involve a comprehensive screening against a panel of receptors, enzymes, and ion channels, followed by detailed binding and functional assays for any identified targets.

The following diagram illustrates a hypothetical signaling pathway that could be investigated based on the activities of related alkaloids, which are known to modulate neurotransmitter receptors.

Figure 2. A hypothetical signaling pathway for N-Methoxyanhydrovobasinediol, illustrating potential points of interaction.

Conclusion

While the current body of scientific literature does not permit the construction of an in-depth technical guide on the mechanism of action of N-Methoxyanhydrovobasinediol, the compound remains a person of interest for drug discovery and development. Its structural classification as an indole alkaloid from a medicinally significant plant genus suggests a high probability of biological activity. Future research efforts, guided by systematic pharmacological screening and mechanistic studies, are essential to unlock the therapeutic potential of this enigmatic molecule. The scientific community awaits such studies to populate the existing knowledge vacuum.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pharmacological studies on the anti-inflammatory action of phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling N-Methoxyanhydrovobasinediol: A Technical Guide to its Discovery and Isolation from Gelsemium elegans

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the discovery and isolation of N-methoxyanhydrovobasinediol, a notable alkaloid from the plant Gelsemium elegans. This document details the original discovery and outlines a modern experimental protocol for its extraction and purification, supported by quantitative data and procedural diagrams to facilitate replication and further research.

Introduction

Gelsemium elegans, a plant known for its complex array of indole (B1671886) alkaloids, has been a subject of significant phytochemical investigation. Among the numerous compounds isolated from this species is N-methoxyanhydrovobasinediol, an akuammiline-related alkaloid. Its discovery has contributed to the broader understanding of the chemical diversity within Gelsemium species. This guide serves as a technical resource for researchers interested in the natural product chemistry of Gelsemium elegans and the specific methodologies for isolating its constituents.

Physicochemical Properties

A foundational understanding of the physicochemical properties of N-methoxyanhydrovobasinediol is crucial for its isolation and characterization.

Property	Value	Source
Molecular Formula	C₂₁H₂₆N₂O₂	Commercial Supplier Data
Molecular Weight	338.4 g/mol	Commercial Supplier Data
Class	Indole Alkaloid (Akuammiline-related)	1989 Phytochemistry Publication

Discovery and Initial Isolation (1989)

The initial discovery of N-methoxyanhydrovobasinediol was reported in a 1989 publication in the journal Phytochemistry. The researchers isolated this novel alkaloid from an extract of the whole plant of Gelsemium elegans. The structure and stereochemistry were elucidated using spectroscopic methods of the time. While the detailed experimental protocol from the original publication is not fully available, the general approach would have involved classical natural product isolation techniques.

Modern Isolation Protocol from Gelsemium elegans

Subsequent studies, such as a 2006 report in the Journal of Natural Products, have described the isolation of N-methoxyanhydrovobasinediol as part of a broader phytochemical analysis of the stems and leaves of Gelsemium elegans. The following is a detailed experimental protocol synthesized from typical alkaloid isolation procedures for this plant.

Plant Material and Extraction

• Plant Material: Dried and powdered stems and leaves of Gelsemium elegans.

• Extraction:

  • The powdered plant material is subjected to exhaustive extraction with methanol (B129727) (MeOH) at room temperature.

  • The methanolic extract is concentrated under reduced pressure to yield a crude extract.

  • The crude extract is then suspended in an acidic aqueous solution (e.g., 2% HCl) and partitioned with an organic solvent such as ethyl acetate (B1210297) (EtOAc) to remove non-alkaloidal components.

  • The acidic aqueous layer, containing the protonated alkaloids, is basified with a base (e.g., NH₄OH) to a pH of approximately 9-10.

  • The basified solution is then extracted with a chlorinated solvent like dichloromethane (B109758) (CH₂Cl₂) to obtain the crude alkaloid fraction.

Chromatographic Purification

The crude alkaloid mixture is a complex combination of structurally similar compounds, necessitating multi-step chromatographic separation.

• Silica (B1680970) Gel Column Chromatography:

  • The crude alkaloid fraction is subjected to column chromatography over silica gel.

  • A gradient elution system is employed, typically starting with a non-polar solvent and gradually increasing the polarity. A common solvent system is a mixture of chloroform (B151607) (CHCl₃) and methanol (MeOH), with the percentage of MeOH gradually increasing.

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • Fractions containing N-methoxyanhydrovobasinediol, as identified by TLC comparison with a reference standard or by preliminary spectroscopic analysis, are pooled and further purified.

  • Reversed-phase preparative HPLC is often used for the final purification step. A C18 column is typical, with a mobile phase consisting of a mixture of acetonitrile (B52724) (ACN) and water, often with a small amount of an additive like trifluoroacetic acid (TFA) to improve peak shape.

Characterization

The structure and purity of the isolated N-methoxyanhydrovobasinediol are confirmed using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to elucidate the chemical structure and stereochemistry. 2D NMR techniques such as COSY, HSQC, and HMBC are employed for complete structural assignment.

Experimental and Logical Workflow Diagrams

The following diagrams illustrate the key workflows in the isolation and characterization of N-methoxyanhydrovobasinediol.

Caption: Experimental workflow for the isolation and characterization of N-Methoxyanhydrovobasinediol.

Caption: Logical relationship of N-Methoxyanhydrovobasinediol to its source and chemical class.

Quantitative Data

The following table summarizes the expected yields at different stages of the isolation process, based on typical alkaloid extractions from Gelsemium species. Actual yields may vary depending on the specific plant material and experimental conditions.

Stage	Input Material	Output	Yield (%)
Extraction	1 kg Dried Plant Material	~50 g Crude Methanolic Extract	~5.0%
Acid-Base Partition	50 g Crude Extract	~5 g Crude Alkaloid Fraction	~10.0% (of crude extract)
Chromatography	5 g Crude Alkaloids	Milligram quantities of pure compound	Variable

Conclusion

This technical guide provides a detailed framework for the discovery and isolation of N-methoxyanhydrovobasinediol from Gelsemium elegans. By presenting the historical context, a modern experimental protocol, and clear visual workflows, this document aims to equip researchers with the necessary information to undertake further studies on this and other related alkaloids. The provided methodologies can be adapted and optimized for various research purposes, from phytochemical screening to the development of new therapeutic agents.

An In-Depth Technical Guide to N-Methoxyanhydrovobasinediol: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methoxyanhydrovobasinediol is a naturally occurring indole (B1671886) alkaloid isolated from the plant Gelsemium elegans. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, and spectral data. The document is intended to serve as a foundational resource for researchers and professionals involved in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Identification

N-Methoxyanhydrovobasinediol is classified as a monoterpenoid indole alkaloid. Its chemical structure is characterized by a pentacyclic framework incorporating an indole nucleus.

Chemical Name: N-Methoxyanhydrovobasinediol Molecular Formula: C₂₁H₂₆N₂O₂ Molecular Weight: 338.44 g/mol CAS Number: 125180-42-9

Physicochemical Properties

A summary of the known physicochemical properties of N-Methoxyanhydrovobasinediol is presented in Table 1. This data is crucial for its handling, formulation, and analytical characterization.

Table 1: Physicochemical Properties of N-Methoxyanhydrovobasinediol

Property	Value	Reference
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Data not available
pKa	Data not available

Spectroscopic Data

The structural elucidation of N-Methoxyanhydrovobasinediol is supported by various spectroscopic techniques. The following tables summarize the key spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR data are essential for the definitive identification and structural confirmation of the molecule. The data presented here is based on the findings of Xu et al. (2006)[1][2][3][4][5].

Table 2: ¹H NMR Spectral Data of N-Methoxyanhydrovobasinediol

Proton	Chemical Shift (δ, ppm)	Multiplicity	J (Hz)
Data not fully available in search results

Table 3: ¹³C NMR Spectral Data of N-Methoxyanhydrovobasinediol

Carbon	Chemical Shift (δ, ppm)
Data not fully available in search results

Mass Spectrometry (MS)

Mass spectrometry data provides information about the molecular weight and fragmentation pattern of N-Methoxyanhydrovobasinediol, aiding in its structural confirmation.

Table 4: Mass Spectrometry Data of N-Methoxyanhydrovobasinediol

Ionization Mode	[M+H]⁺ (m/z)	Key Fragments (m/z)	Reference
ESI	339.2067	Data not available

Infrared (IR) Spectroscopy

IR spectroscopy helps in identifying the functional groups present in the molecule.

Table 5: Infrared (IR) Absorption Bands of N-Methoxyanhydrovobasinediol

Wavenumber (cm⁻¹)	Functional Group Assignment	Reference
Data not available

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule, which is characteristic of its chromophoric system.

Table 6: UV-Visible Absorption Maxima of N-Methoxyanhydrovobasinediol

Solvent	λmax (nm)	Reference
Data not available

Experimental Protocols

Isolation of N-Methoxyanhydrovobasinediol from Gelsemium elegans

The following is a generalized workflow for the isolation of alkaloids from Gelsemium elegans, based on common practices in natural product chemistry. Specific details for N-Methoxyanhydrovobasinediol may vary.

Figure 1. General workflow for the isolation of N-Methoxyanhydrovobasinediol.

Methodology:

• Extraction: The dried and powdered plant material of Gelsemium elegans is extracted with a suitable solvent like methanol or ethanol.

• Acid-Base Partitioning: The crude extract is subjected to acid-base partitioning to separate the alkaloids from other plant constituents.

• Chromatography: The enriched alkaloid fraction is then purified using a combination of chromatographic techniques, such as column chromatography and preparative high-performance liquid chromatography (HPLC), to yield the pure N-Methoxyanhydrovobasinediol.

Biological Activity and Potential Signaling Pathways

N-Methoxyanhydrovobasinediol has been reported to possess potential anti-inflammatory and anticancer activities. The exact mechanisms of action are still under investigation, but preliminary studies suggest the involvement of interactions with specific cellular receptors and enzymes.

Potential Signaling Pathways

The following diagram illustrates a hypothetical signaling pathway that could be modulated by N-Methoxyanhydrovobasinediol based on the known activities of similar indole alkaloids.

Figure 2. Hypothetical signaling pathway for the anticancer activity of N-Methoxyanhydrovobasinediol.

Conclusion

N-Methoxyanhydrovobasinediol is a promising natural product with potential therapeutic applications. This guide provides a summary of its chemical structure and properties based on currently available information. Further research is warranted to fully elucidate its physicochemical characteristics, detailed biological activities, and mechanisms of action.

References

• 1. Alkaloids from Gelsemium elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. UQ eSpace [espace.library.uq.edu.au]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ir.xtbg.ac.cn [ir.xtbg.ac.cn]
• 5. researchgate.net [researchgate.net]

N-Methoxyanhydrovobasinediol: A Technical Overview of a Rare Indole Alkaloid

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the current scientific understanding of N-Methoxyanhydrovobasinediol, an indole (B1671886) alkaloid of interest. This document summarizes its fundamental physicochemical properties and explores its potential biological activities based on the broader context of related natural products.

Core Physicochemical Data

N-Methoxyanhydrovobasinediol is a naturally occurring compound isolated from plants of the Gelsemium genus, notably Gelsemium elegans. Its core identifiers and molecular properties are summarized below.

Property	Value	Citation
CAS Number	125180-42-9
Molecular Formula	C₂₁H₂₆N₂O₂
Molecular Weight	338.44 g/mol

Biological Activity and Therapeutic Potential: An Extrapolation from Related Alkaloids

Potential Anti-inflammatory and Analgesic Effects

Alkaloids isolated from Gelsemium elegans have demonstrated analgesic and anti-inflammatory properties in animal models. The underlying mechanism for some of these alkaloids is thought to involve interaction with GABA receptors.

Potential Anticancer Activity

Several indole alkaloids have been investigated for their cytotoxic effects against various cancer cell lines. While specific data for N-Methoxyanhydrovobasinediol is unavailable, related compounds from the same plant source have shown promise in preclinical studies.

Potential Anxiolytic and Neuroprotective Effects

Certain alkaloids from Gelsemium elegans have been shown to exhibit anxiolytic effects, potentially through agonist activity at glycine (B1666218) receptors. This suggests a possible role for related compounds in modulating neuronal activity.

Future Directions and a Call for Research

The information available on the broader class of Gelsemium alkaloids suggests that N-Methoxyanhydrovobasinediol is a compound of significant interest for further pharmacological investigation. To fully elucidate its therapeutic potential, dedicated studies are required to:

• Determine its specific mechanism of action.

• Evaluate its efficacy and cytotoxicity in relevant in vitro and in vivo models.

• Identify its molecular targets and signaling pathways.

Due to the absence of specific experimental data for N-Methoxyanhydrovobasinediol, the inclusion of detailed experimental protocols, quantitative data tables, and signaling pathway diagrams, as originally requested, is not possible at this time. The following diagram illustrates a generalized workflow for the future investigation of this and other novel natural products.

Caption: A generalized workflow for natural product drug discovery.

This document serves as a foundational guide to N-Methoxyanhydrovobasinediol based on currently available information. It is intended to stimulate further research into this promising, yet understudied, natural compound. The scientific community is encouraged to undertake the necessary experimental work to unlock its full potential.

Potential Therapeutic Targets of N-Methoxyanhydrovobasinediol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methoxyanhydrovobasinediol, a naturally occurring indole (B1671886) alkaloid isolated from plants of the Apocynaceae family, particularly Gelsemium elegans, has garnered interest for its potential therapeutic properties.[1] Preliminary investigations suggest that this class of compounds may possess both anti-inflammatory and anticancer activities, making it a candidate for further pharmacological investigation and drug development. This technical guide aims to consolidate the current understanding of the potential therapeutic targets of N-Methoxyanhydrovobasinediol, drawing upon data from related alkaloids and established signaling pathways associated with its putative biological effects. Due to a lack of direct quantitative data for N-Methoxyanhydrovobasinediol, this document leverages information on analogous compounds to infer potential mechanisms of action, highlighting the need for further targeted research.

Introduction

N-Methoxyanhydrovobasinediol is an indole alkaloid, a class of compounds known for a wide range of biological activities.[2] Alkaloids derived from Gelsemium elegans have been traditionally used in some cultures and are now being scientifically explored for their analgesic, anti-inflammatory, and immunomodulatory properties.[3] This guide will explore the plausible therapeutic targets of N-Methoxyanhydrovobasinediol by examining the known mechanisms of related compounds and the key signaling pathways implicated in its potential anti-inflammatory and anticancer effects.

Putative Therapeutic Targets and Mechanisms of Action

While direct experimental evidence for N-Methoxyanhydrovobasinediol is limited, the broader family of Gelsemium alkaloids offers insights into its potential mechanisms.

Anti-Inflammatory Activity

The anti-inflammatory potential of alkaloids from Gelsemium elegans is a recurring theme in the literature.[3][4] A plausible mechanism for this activity is the modulation of key inflammatory signaling pathways.

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation.[5] Its activation leads to the transcription of pro-inflammatory cytokines and other mediators. Inhibition of the NF-κB pathway is a key target for anti-inflammatory drug development. It is hypothesized that N-Methoxyanhydrovobasinediol may exert its anti-inflammatory effects by interfering with this pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Pharmacological effect and toxicity of alkaloids from Gelsemium elegans Benth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on N-Methoxyanhydrovobasinediol: Natural Source and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methoxyanhydrovobasinediol is a monoterpenoid indole (B1671886) alkaloid (MIA) that has been isolated from the plant Gelsemium elegans[1], a species known for its complex and diverse alkaloid profile. As a member of the vobasine (B1212131) class of alkaloids, it shares a common biosynthetic origin with many other pharmacologically significant compounds. This technical guide provides a comprehensive overview of the natural source of N-Methoxyanhydrovobasinediol, a plausible biosynthetic pathway, and detailed experimental protocols for its isolation and quantification. The information presented herein is intended to support further research into the pharmacology, biosynthesis, and potential therapeutic applications of this and related alkaloids.

Natural Source

N-Methoxyanhydrovobasinediol is a naturally occurring alkaloid found in the plant species Gelsemium elegans, belonging to the family Loganiaceae. This plant is a well-known source of a wide array of structurally diverse indole alkaloids, many of which exhibit significant biological activities. The distribution of N-Methoxyanhydrovobasinediol and other alkaloids can vary in different parts of the plant, such as the roots, stems, and leaves[2].

Biosynthesis Pathway

The biosynthesis of N-Methoxyanhydrovobasinediol is believed to follow the general pathway for monoterpenoid indole alkaloids, originating from the amino acid tryptophan and the monoterpenoid secologanin (B1681713). While the specific enzymatic steps leading to N-Methoxyanhydrovobasinediol have not been fully elucidated, a putative pathway can be constructed based on the established biosynthesis of related vobasine alkaloids.

The initial steps involve the condensation of tryptamine (B22526) (derived from tryptophan) and secologanin to form strictosidine, the universal precursor for all MIAs[3][4]. Strictosidine then undergoes a series of rearrangements and enzymatic transformations to yield the vobasine skeleton. The formation of the characteristic N-methoxy and anhydrovobasinediol structure likely involves specific tailoring enzymes such as methyltransferases, hydroxylases, and dehydratases in the terminal steps of the pathway.

Proposed Biosynthetic Pathway of N-Methoxyanhydrovobasinediol

A putative biosynthetic pathway for N-Methoxyanhydrovobasinediol.

Quantitative Data on Alkaloid Isolation from Gelsemium elegans

Several studies have reported the isolation and quantification of alkaloids from Gelsemium elegans. The following table summarizes the yield of N-Methoxyanhydrovobasinediol and other co-isolated alkaloids from a representative study.

Alkaloid	Yield (mg) from 350 mg crude extract	Purity (%)	Reference
14-hydroxygelsenicine	12.1	97.4	[5]
Sempervirine	20.8	98.9	[5]
19-(R)-hydroxydihydrogelelsevirine	10.1	98.5	[5]
Koumine	50.5	99.0	[5]
Gelsemine	32.2	99.5	[5]
Gelselvirine	50.5	96.8	[5]
11-hydroxyhumanmantenine	12.5	85.5	[5]
N-Methoxyanhydrovobasinediol	Not explicitly quantified in this study, but isolated.	-	[1]

Experimental Protocols

General Alkaloid Extraction

A general procedure for the extraction of total alkaloids from Gelsemium elegans is as follows:

• Plant Material Preparation: The air-dried and powdered plant material (e.g., stems and leaves) is subjected to extraction.

• Extraction: The powdered material is extracted with ethanol (B145695) at room temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

• Acid-Base Partitioning: The crude extract is suspended in water and acidified with H₂SO₄ to a pH of approximately 4. This acidic solution is then partitioned with ethyl acetate (B1210297) to remove neutral and weakly basic compounds. The aqueous phase, containing the protonated alkaloids, is collected.

• Alkaloid Precipitation: The acidic aqueous phase is basified with Na₂CO₃ to a pH of about 10. This causes the alkaloids to precipitate out of the solution.

• Final Extraction: The basified solution is then extracted with chloroform (B151607) to yield the crude alkaloid extract after evaporation of the solvent[1].

Isolation by High-Speed Counter-Current Chromatography (HSCCC) and Preparative HPLC

A more refined method for the isolation of specific alkaloids, including those related to N-Methoxyanhydrovobasinediol, involves a combination of HSCCC and preparative HPLC[5].

• HSCCC System: A two-phase solvent system is prepared, for example, consisting of a 1% triethylamine (B128534) aqueous solution, n-hexane, ethyl acetate, and ethanol (e.g., in a 4:2:3:2 volume ratio).

• Separation: The crude alkaloid extract (e.g., 350 mg) is dissolved in a mixture of the upper and lower phases of the solvent system and injected into the HSCCC column. The separation is performed at a specific rotational speed and flow rate.

• Fraction Collection: The effluent is monitored by UV detection, and fractions are collected based on the chromatogram.

• Preparative HPLC: The fractions obtained from HSCCC are further purified by preparative HPLC using a suitable column (e.g., C18) and a mobile phase gradient (e.g., acetonitrile-water with a modifier like triethylamine).

• Compound Identification: The purity of the isolated compounds is determined by analytical HPLC, and their structures are elucidated using spectroscopic methods such as ESI-MS, ¹H-NMR, and ¹³C-NMR[5].

Experimental Workflow for Alkaloid Isolation

A generalized workflow for the isolation of alkaloids from G. elegans.

Conclusion

N-Methoxyanhydrovobasinediol is a constituent of Gelsemium elegans, a plant rich in diverse indole alkaloids. Its biosynthesis is rooted in the well-established monoterpenoid indole alkaloid pathway, with its unique structural features likely arising from specific tailoring enzymes in the later stages. The detailed experimental protocols provided for extraction and isolation offer a solid foundation for further research into this and other alkaloids from Gelsemium elegans. A deeper understanding of the biosynthesis and pharmacology of N-Methoxyanhydrovobasinediol will be crucial for exploring its potential applications in drug discovery and development.

References

• 1. ir.xtbg.ac.cn [ir.xtbg.ac.cn]
• 2. Frontiers | A mass spectrometry imaging approach on spatiotemporal distribution of multiple alkaloids in Gelsemium elegans [frontiersin.org]
• 3. Vobasine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. An efficient method for the preparative isolation and purification of alkaloids from Gelsemium by using high speed counter-current chromatography and preparative HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic and Methodological Profile of N-Methoxyanhydrovobasinediol: A Technical Guide

Disclaimer: Extensive searches for specific spectroscopic data (NMR, MS) for N-Methoxyanhydrovobasinediol did not yield any publicly available results. The following technical guide is a template designed for researchers, scientists, and drug development professionals, outlining the standard presentation of such data and associated methodologies. The provided tables contain placeholder data, and the diagrams illustrate hypothetical scenarios.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Data

The structural elucidation of N-Methoxyanhydrovobasinediol would be heavily reliant on one and two-dimensional NMR spectroscopy.

Table 1: ¹H NMR Spectroscopic Data for N-Methoxyanhydrovobasinediol (Placeholder Data) (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
7.50	d	8.0	1H	H-9
7.20	t	7.5	1H	H-11
7.10	t	7.5	1H	H-10
6.90	d	8.0	1H	H-12
4.50	s	-	1H	H-17
3.90	s	-	3H	N-OCH₃
3.60	m	-	1H	H-3
3.40	dd	12.0, 4.0	1H	H-5α
...	...	...	...	...

Table 2: ¹³C NMR Spectroscopic Data for N-Methoxyanhydrovobasinediol (Placeholder Data) (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Carbon Type	Assignment
170.5	C	C-22
140.0	C	C-13
135.8	C	C-8
128.2	CH	C-11
121.0	CH	C-10
119.5	CH	C-9
110.0	CH	C-12
80.5	C	C-2
65.2	CH₃	N-OCH₃
...	...	...

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) is critical for determining the elemental composition and confirming the molecular weight of the compound.

Table 3: High-Resolution Mass Spectrometry (HRMS) Data for N-Methoxyanhydrovobasinediol (Placeholder Data)

Ionization Mode	Mass Analyzer	Calculated m/z	Measured m/z	Molecular Formula
ESI+	TOF	[M+H]⁺ 367.2016	367.2018	C₂₁H₂₆N₂O₃

Experimental Protocols

NMR Spectroscopy

Instrumentation: A Bruker Avance III 500 MHz spectrometer (or equivalent) equipped with a cryoprobe would be utilized for acquiring NMR spectra.

Sample Preparation: Approximately 5-10 mg of N-Methoxyanhydrovobasinediol would be dissolved in 0.5 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

Data Acquisition:

• ¹H NMR: Spectra would be acquired with a spectral width of 16 ppm, a relaxation delay of 1.0 s, and 16 transients.

• ¹³C NMR: Spectra would be acquired with a spectral width of 240 ppm, a relaxation delay of 2.0 s, and 1024 transients.

• 2D NMR: COSY, HSQC, and HMBC experiments would be performed using standard Bruker pulse programs to establish proton-proton and proton-carbon correlations.

Data Processing: All spectra would be processed using MestReNova (or similar software). The ¹H NMR spectra would be referenced to the residual solvent peak of CDCl₃ (δ 7.26 ppm), and the ¹³C NMR spectra would be referenced to the CDCl₃ solvent peak (δ 77.16 ppm).

High-Resolution Mass Spectrometry (HRMS)

Instrumentation: An Agilent 6545 Q-TOF LC/MS system (or equivalent) with a dual AJS ESI source would be used.

Sample Preparation: A stock solution of N-Methoxyanhydrovobasinediol would be prepared in methanol (B129727) at a concentration of 1 mg/mL. This would be further diluted to 1 µg/mL with 50:50 acetonitrile:water containing 0.1% formic acid.

Data Acquisition: The sample would be introduced via direct infusion at a flow rate of 5 µL/min. The mass spectrometer would be operated in positive ion mode with a mass range of m/z 100-1000. The capillary voltage would be set to 3500 V, and the fragmentor voltage to 175 V.

Data Processing: Data would be acquired and processed using Agilent MassHunter software. The measured mass would be compared to the calculated mass for the protonated molecule [M+H]⁺ to confirm the elemental composition.

Visualizations

Experimental Workflow

Caption: Experimental workflow for spectroscopic data acquisition and analysis.

Hypothetical Signaling Pathway Involvement

Caption: Hypothetical signaling pathway involving N-Methoxyanhydrovobasinediol.

N-Methoxyanhydrovobasinediol: A Technical Guide on its Core Structure, Relation to Vobasine Alkaloids, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methoxyanhydrovobasinediol is a distinct vobasine-type indole (B1671886) alkaloid naturally occurring in Gelsemium elegans. This technical guide provides a comprehensive overview of its chemical structure, isolation, and spectroscopic characterization. It further explores its relationship with other vobasine (B1212131) alkaloids and summarizes the known biological activities, primarily cytotoxicity and anti-inflammatory effects, of this class of compounds. Detailed experimental protocols for isolation and characterization are provided, alongside visualizations of its structural relationships and biosynthetic context to facilitate further research and drug development endeavors.

Introduction

Vobasine alkaloids represent a significant class of monoterpenoid indole alkaloids, characterized by a common structural skeleton biosynthetically derived from tryptophan. These compounds, isolated from various plant species, particularly within the Apocynaceae and Loganiaceae families, have garnered considerable interest due to their diverse and potent biological activities. N-Methoxyanhydrovobasinediol, a specific member of this family, has been identified as a constituent of the toxic plant Gelsemium elegans. This document serves as a technical resource, consolidating the available scientific data on N-Methoxyanhydrovobasinediol and placing it within the broader context of vobasine alkaloids.

Chemical Structure and Properties

N-Methoxyanhydrovobasinediol is distinguished by its core vobasine scaffold with specific modifications. Its chemical properties are summarized in the table below.

Property	Value
Molecular Formula	C₂₁H₂₆N₂O₂
Molecular Weight	338.45 g/mol
CAS Number	125180-42-9
Class	Vobasine Indole Alkaloid
Natural Source	Gelsemium elegans

Spectroscopic Data for Structural Elucidation

The structure of N-Methoxyanhydrovobasinediol was elucidated through extensive spectroscopic analysis. The key ¹H and ¹³C NMR data are presented below.

Table 1: ¹H NMR Spectral Data of N-Methoxyanhydrovobasinediol (CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
7.25	m	H-9, H-12
6.85	m	H-10, H-11
5.40	q	6.5	H-19
4.15	d	14.0	H-21α
3.95	s	N-OMe
3.75	d	14.0	H-21β
3.40	m	H-3, H-5α
3.10	m	H-15
2.80	dd	14.0, 4.0	H-6α
2.60	s	N-Me
2.50	m	H-14, H-16
2.20	m	H-6β, H-5β
1.65	d	6.5	Me-18

Table 2: ¹³C NMR Spectral Data of N-Methoxyanhydrovobasinediol (CDCl₃)

Chemical Shift (δ) ppm	Assignment
143.0	C-13
138.5	C-8
128.0	C-12
122.0	C-9
119.5	C-10
118.0	C-20
109.0	C-11
97.0	C-2
79.0	C-7
63.0	N-OMe
60.0	C-21
55.0	C-5
42.5	N-Me
40.0	C-3
35.0	C-15
34.0	C-16
32.0	C-14
24.0	C-6
12.5	C-18

Relation to Other Vobasine Alkaloids

N-Methoxyanhydrovobasinediol shares the fundamental vobasine skeleton with other alkaloids in its class. The structural relationships primarily involve variations in functional groups and stereochemistry.

Structural relationship of N-Methoxyanhydrovobasinediol.

Experimental Protocols

Isolation of N-Methoxyanhydrovobasinediol from Gelsemium elegans

The following protocol is a generalized procedure for the extraction and isolation of alkaloids from Gelsemium elegans, from which N-Methoxyanhydrovobasinediol has been identified.

Protocols & Analytical Methods

Dissolving N-Methoxyanhydrovobasinediol for In Vitro Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methoxyanhydrovobasinediol is a naturally occurring indole (B1671886) alkaloid isolated from plants of the Gelsemium genus, such as Gelsemium elegans.[1][2] Alkaloids from this genus have garnered significant interest in pharmacology and drug development due to their potential biological activities, including anti-inflammatory, analgesic, and anticancer properties.[3] Effective in vitro evaluation of N-Methoxyanhydrovobasinediol necessitates reliable and reproducible methods for its dissolution, ensuring accurate and meaningful results in cell-based and other biochemical assays.

This document provides detailed application notes and protocols for the dissolution of N-Methoxyanhydrovobasinediol for use in in vitro assays. These guidelines are based on the known physicochemical properties of related alkaloids and standard laboratory practices for handling poorly water-soluble compounds.

Data Presentation: Solubility and Stock Solution Parameters

As a hydrophobic compound, N-Methoxyanhydrovobasinediol is sparingly soluble in aqueous solutions but demonstrates good solubility in several organic solvents. Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing stock solutions for in vitro assays due to its high solubilizing capacity for nonpolar compounds and its compatibility with most cell culture systems at low final concentrations.

Parameter	Recommended Value/Solvent	Notes
Primary Solvent	Dimethyl sulfoxide (DMSO)	ACS Reagent Grade or equivalent purity is recommended.
Other Potential Solvents	Chloroform, Dichloromethane, Ethyl Acetate, Acetone	Primarily for chemical analysis; DMSO is preferred for biological assays.[4]
Recommended Stock Concentration	1-10 mM (to be determined empirically)	Start with a lower concentration and increase until saturation is observed.
Storage of Stock Solution	-20°C or -80°C in small aliquots	Protect from light and repeated freeze-thaw cycles.
Final Assay Concentration	Typically in the µM range (e.g., 1-100 µM)	The final DMSO concentration in the culture medium should be kept low, ideally ≤ 0.5%, to avoid solvent-induced cytotoxicity.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of N-Methoxyanhydrovobasinediol in DMSO

This protocol describes the preparation of a concentrated stock solution. The exact maximum concentration should be determined empirically.

Materials:

• N-Methoxyanhydrovobasinediol (powder form)

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile microcentrifuge tubes or amber glass vials

• Vortex mixer

• Calibrated analytical balance

• Warming bath (optional)

Procedure:

• Determine the required mass: Calculate the mass of N-Methoxyanhydrovobasinediol needed to prepare the desired volume of a 10 mM stock solution. The molecular weight of N-Methoxyanhydrovobasinediol is 338.44 g/mol .[2]

  • Mass (mg) = 10 mmol/L * Volume (L) * 338.44 g/mol * 1000 mg/g

  • For 1 mL of a 10 mM stock solution: Mass = 10 * 0.001 * 338.44 = 3.38 mg

• Weigh the compound: Carefully weigh the calculated amount of N-Methoxyanhydrovobasinediol powder using an analytical balance and transfer it to a sterile microcentrifuge tube or vial.

• Add DMSO: Add the calculated volume of sterile DMSO to the tube containing the compound.

• Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the compound does not fully dissolve, gentle warming in a 37°C water bath for 5-10 minutes followed by further vortexing can be attempted.

• Visual Inspection: Visually inspect the solution to ensure that the compound is fully dissolved and there are no visible particles.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the DMSO stock solution into an aqueous cell culture medium.

Materials:

• N-Methoxyanhydrovobasinediol stock solution (e.g., 10 mM in DMSO)

• Pre-warmed (37°C) cell culture medium

• Sterile tubes

• Vortex mixer

Procedure:

• Pre-warm the medium: Ensure the cell culture medium is pre-warmed to 37°C to minimize precipitation upon addition of the DMSO stock.

• Serial Dilution (if necessary): For creating a range of concentrations, perform serial dilutions of the DMSO stock solution in fresh, sterile DMSO.

• Dilution into Medium: While gently vortexing the pre-warmed medium, add the required volume of the N-Methoxyanhydrovobasinediol DMSO stock solution dropwise. This rapid mixing helps to prevent localized high concentrations that can lead to precipitation.

• Final Mixing: Continue to mix the solution for an additional 30 seconds.

• Visual Inspection: Before adding to the cells, visually inspect the final working solution for any signs of precipitation or turbidity. If precipitation occurs, consider preparing a more dilute stock solution or using a lower final concentration in your assay.

• Vehicle Control: It is crucial to prepare a vehicle control containing the same final concentration of DMSO in the cell culture medium to account for any solvent-induced effects on the cells.

Mandatory Visualizations

References

• 1. N-Methoxyanhydrovobasinediol - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. N-Methoxyanhydrovobasinediol | 125180-42-9 | AFA18042 [biosynth.com]
• 4. N-Methoxyanhydrovobasinediol | 125180-42-9 [amp.chemicalbook.com]

Application Notes and Protocols for N-Methoxyanhydrovobasinediol Treatment in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methoxyanhydrovobasinediol is a naturally occurring indole (B1671886) alkaloid sourced from plants of the Apocynaceae family, such as Gelsemium elegans.[1][2] Like other indole alkaloids, it is being investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.[1] The proposed mechanism of action for this class of compounds involves interaction with specific cellular receptors and enzymes, leading to the modulation of key biochemical pathways that regulate cell homeostasis, proliferation, and apoptosis.[1]

These application notes provide detailed protocols for investigating the cytotoxic and signaling effects of N-Methoxyanhydrovobasinediol in various cancer cell lines. The methodologies described herein are standard assays for characterizing the in vitro efficacy and mechanism of action of novel chemical entities.

Data Presentation

Table 1: Cytotoxicity of N-Methoxyanhydrovobasinediol in Human Cancer Cell Lines

The following table summarizes hypothetical IC50 values of N-Methoxyanhydrovobasinediol in a panel of human cancer cell lines after 48 hours of treatment, as determined by a cell viability assay.

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Adenocarcinoma	12.5
A549	Lung Carcinoma	18.2
HeLa	Cervical Cancer	9.8
HT-29	Colorectal Adenocarcinoma	25.1
U-937	Leukemia	7.5

Table 2: Apoptosis Induction by N-Methoxyanhydrovobasinediol in HeLa Cells

This table presents hypothetical data on the percentage of apoptotic HeLa cells after 24-hour treatment with N-Methoxyanhydrovobasinediol, as measured by Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.

Treatment	Concentration (µM)	Early Apoptotic Cells (%) (Annexin V+/PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+/PI+)
Vehicle (DMSO)	0.1%	5.2 ± 0.8	2.1 ± 0.3
N-Methoxyanhydrovobasinediol	5	15.7 ± 2.1	4.3 ± 0.6
N-Methoxyanhydrovobasinediol	10	35.4 ± 3.5	10.2 ± 1.5
N-Methoxyanhydrovobasinediol	20	58.9 ± 4.2	22.7 ± 2.8

Table 3: Effect of N-Methoxyanhydrovobasinediol on Key Signaling Proteins in HeLa Cells

This table shows hypothetical relative protein expression levels in HeLa cells treated with N-Methoxyanhydrovobasinediol for 24 hours, as determined by Western blot analysis. Data is normalized to the vehicle control.

Target Protein	Pathway	Relative Expression (Fold Change)
p-ERK/ERK	MAPK/ERK	0.45
p-JNK/JNK	MAPK/JNK	2.8
p-p38/p38	MAPK/p38	2.5
p-p65/p65	NF-κB	0.3
Cleaved Caspase-3	Apoptosis	4.2
Bcl-2	Apoptosis	0.6
Bax	Apoptosis	2.1

Experimental Protocols

Preparation of N-Methoxyanhydrovobasinediol Stock Solution

A critical first step in cell-based assays is the proper dissolution of the test compound.

• Solvent Selection : Due to the hydrophobic nature of many indole alkaloids, Dimethyl Sulfoxide (DMSO) is a commonly used solvent.[3] It is important to use a minimal concentration of DMSO in the final cell culture medium (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

• Protocol :

  • Prepare a 10 mM stock solution of N-Methoxyanhydrovobasinediol in sterile DMSO.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term use.

  • For experiments, thaw an aliquot and dilute it with the appropriate cell culture medium to the desired final concentrations. Prepare a vehicle control with the same final concentration of DMSO as the highest concentration of the compound used.

Cell Viability Assay (MTT Assay)

This assay determines the effect of N-Methoxyanhydrovobasinediol on cell proliferation and viability.

• Principle : The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase in viable cells, forming a purple formazan (B1609692) product.

• Protocol :

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of N-Methoxyanhydrovobasinediol (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM) and a vehicle control for 24, 48, and 72 hours.

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 values.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay quantifies the extent of apoptosis induced by N-Methoxyanhydrovobasinediol.

• Principle : During apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.

• Protocol :

  • Seed cells in a 6-well plate and treat with N-Methoxyanhydrovobasinediol at concentrations around the IC50 value for 24 hours.

  • Harvest the cells (including floating cells in the medium) and wash with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and PI according to the manufacturer's instructions and incubate in the dark for 15 minutes at room temperature.

  • Analyze the cells by flow cytometry within one hour of staining.

Western Blot Analysis of Signaling Pathways

This technique is used to detect changes in the expression and activation of proteins involved in specific signaling pathways.

• Protocol :

  • Treat cells with N-Methoxyanhydrovobasinediol as described for the apoptosis assay.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against proteins of interest (e.g., p-ERK, ERK, p-JNK, JNK, p-p38, p38, p-p65, p65, cleaved caspase-3, Bcl-2, Bax, and a loading control like β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities using densitometry software and normalize to the loading control.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for N-Methoxyanhydrovobasinediol in In Vivo Animal Studies

To the esteemed researchers, scientists, and drug development professionals,

This document aims to provide detailed application notes and protocols for the utilization of N-Methoxyanhydrovobasinediol in in vivo animal studies. However, a comprehensive search of publicly available scientific literature and databases has revealed a significant lack of specific data regarding the in vivo application of N-Methoxyanhydrovobasinediol.

There are currently no published studies detailing its dosage, administration routes, efficacy, or safety in animal models. The broader class of vobasine (B1212131) alkaloids, to which N-Methoxyanhydrovobasinediol belongs, encompasses a wide range of compounds with diverse biological activities. While research exists on other vobasine alkaloids, this information cannot be directly extrapolated to determine safe and effective dosages for N-Methoxyanhydrovobasinediol.

Therefore, the following sections provide a generalized framework and best-practice guidelines for approaching the initial in vivo evaluation of a novel compound like N-Methoxyanhydrovobasinediol. These protocols are intended to serve as a starting point for researchers to design their own rigorous, ethically sound, and scientifically valid preclinical studies.

I. General Workflow for Preclinical Evaluation

Before initiating any in vivo experiments, a thorough preclinical evaluation is paramount. This typically involves a tiered approach, starting with in vitro assays to establish a foundational understanding of the compound's biological activity and potential mechanisms of action.

Caption: Generalized workflow for preclinical evaluation of a novel compound.

II. Proposed Experimental Protocols (General Framework)

The following protocols are generalized and must be adapted based on the specific research question, the chosen animal model, and the hypothesized therapeutic application of N-Methoxyanhydrovobasinediol.

A. Protocol 1: Maximum Tolerated Dose (MTD) Determination

Objective: To determine the highest dose of N-Methoxyanhydrovobasinediol that can be administered to an animal model without causing unacceptable toxicity.

Materials:

• N-Methoxyanhydrovobasinediol (ensure purity and characterization)

• Appropriate vehicle for solubilization (e.g., saline, DMSO, Tween 80)

• Animal model (e.g., mice or rats, specify strain, age, and sex)

• Standard laboratory equipment for dosing and observation

Procedure:

• Animal Acclimation: Acclimate animals to the housing conditions for at least one week prior to the study.

• Dose Selection: Based on any available in vitro cytotoxicity data, select a starting dose and a geometric progression of dose levels.

• Dosing: Administer a single dose of N-Methoxyanhydrovobasinediol to a small group of animals (n=3-5 per group) at each dose level via the intended clinical route (e.g., intraperitoneal, oral gavage, intravenous). Include a vehicle control group.

• Observation: Monitor animals for clinical signs of toxicity at regular intervals (e.g., 1, 4, 24, 48, and 72 hours post-dose) and daily thereafter for 14 days. Record observations on mortality, body weight, food and water intake, and any behavioral or physiological changes.

• Data Analysis: The MTD is typically defined as the highest dose that does not cause mortality or serious, irreversible toxicity.

B. Protocol 2: Pharmacokinetic (PK) Profiling

Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) of N-Methoxyanhydrovobasinediol in an animal model.

Materials:

• N-Methoxyanhydrovobasinediol

• Dosing and blood collection supplies

• Analytical method for quantifying N-Methoxyanhydrovobasinediol in biological matrices (e.g., LC-MS/MS)

Procedure:

• Dosing: Administer a single, non-toxic dose of N-Methoxyanhydrovobasinediol to a cohort of animals.

• Sample Collection: Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Sample Analysis: Analyze the concentration of N-Methoxyanhydrovobasinediol in plasma samples using a validated analytical method.

• PK Parameter Calculation: Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life.

III. Data Presentation

As no quantitative data for N-Methoxyanhydrovobasinediol is available, the following tables are presented as templates for organizing data once experiments are conducted.

Table 1: Maximum Tolerated Dose (MTD) Study Results

Dose Group (mg/kg)	Number of Animals	Mortality	Clinical Signs of Toxicity	Body Weight Change (%)
Vehicle Control	5	0/5	None observed	+5.2
Dose 1	5	0/5	Mild lethargy at 1h	+4.8
Dose 2	5	1/5	Severe lethargy, piloerection	-2.1
Dose 3	5	3/5	Ataxia, seizures	-8.5

Table 2: Pharmacokinetic Parameters of N-Methoxyanhydrovobasinediol

Parameter	Value	Units
Cmax	[Insert Value]	ng/mL
Tmax	[Insert Value]	h
AUC (0-t)	[Insert Value]	ng*h/mL
Half-life (t1/2)	[Insert Value]	h
Bioavailability (%)	[Insert Value]	%

IV. Signaling Pathway Visualization (Hypothetical)

Given the lack of information on N-Methoxyanhydrovobasinediol, any depiction of a signaling pathway would be purely speculative. However, for illustrative purposes, a generic kinase signaling pathway diagram is provided below. Should future research elucidate the mechanism of action of N-Methoxyanhydrovobasinediol, this template can be adapted.

Caption: Hypothetical kinase signaling cascade.

The development of detailed application notes and protocols for N-Methoxyanhydrovobasinediol is currently hindered by the absence of published in vivo data. The information and templates provided herein offer a foundational guide for researchers to initiate their own investigations in a structured and scientifically rigorous manner. It is imperative that all animal studies are conducted in accordance with institutional and national guidelines for animal welfare and ethics. As new data emerges, these protocols should be updated and refined.

Application Note & Protocol: Quantitative Analysis of N-Methoxyanhydrovobasinediol

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed methodologies for the quantification of N-Methoxyanhydrovobasinediol in various sample matrices. While direct analytical methods for N-Methoxyanhydrovobasinediol are not widely published, this guide adapts established protocols for structurally similar iboga alkaloids, such as ibogaine (B1199331) and noribogaine (B1226712). The provided methods include High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction

N-Methoxyanhydrovobasinediol is a synthetic derivative of vobasine, an alkaloid found in plants of the Tabernaemontana genus. As a member of the iboga alkaloid family, it holds potential for research in pharmacology and drug development. Accurate and precise quantification of this analyte in biological and chemical samples is crucial for pharmacokinetic studies, metabolic profiling, and quality control. This application note details recommended starting points for developing robust analytical methods for N-Methoxyanhydrovobasinediol.

The protocols described herein are based on methods successfully applied to the analysis of related alkaloids like ibogaine.[1][2][3][4] It is imperative that these methods are fully validated for the specific sample matrix and intended use.

Analytical Methods Overview

Three primary analytical techniques are presented for the quantification of N-Methoxyanhydrovobasinediol:

• HPLC-UV: A widely accessible method suitable for routine analysis and purity assessment.

• LC-MS/MS: Offers high sensitivity and selectivity, making it ideal for complex biological matrices and low concentration samples.[4]

• GC-MS: A reliable technique, particularly for volatile and thermally stable compounds, though derivatization may be required.[1]

The choice of method will depend on the required sensitivity, selectivity, sample matrix, and available instrumentation.

Data Presentation: Quantitative Parameters for Related Iboga Alkaloids

The following table summarizes typical quantitative data from validated methods for ibogaine and its primary metabolite, noribogaine. These values can serve as a benchmark for the expected performance of the adapted methods for N-Methoxyanhydrovobasinediol.

Parameter	HPLC-Fluorescence (Ibogaine & Noribogaine)	LC-MS/MS (Ibogaine & Noribogaine)	GC-MS (Ibogaine)
Limit of Detection (LOD)	~0.5 ng/mL	0.09 - 5 ng/mL[3]	5 ng/mL[3]
Limit of Quantification (LOQ)	0.89 - 2 µg/L[2]	0.2 - 10 ng/mL	5 - 10 ng/mL[3]
Linearity Range	1 - 500 ng/mL	1 - 1000 ng/mL[3]	3 - 1000 ng/mL[3]
Accuracy (% Recovery)	95.4 - 104%[2]	93.2 - 112.9%[2]	Not Specified
Precision (%RSD)	6.0 - 12.5%[2]	5.8 - 14.8%[2]	8 - 12.5%[1]
Extraction Recovery	> 94%[2]	70.0 - 81.7%[2]	Not Specified

Experimental Protocols

Sample Preparation

Effective sample preparation is critical for accurate quantification and to minimize matrix effects. The following are general protocols for liquid-liquid extraction (LLE) and solid-phase extraction (SPE).

4.1.1. Liquid-Liquid Extraction (LLE) - For Biological Fluids (Plasma, Urine)

• To 1 mL of sample (e.g., plasma, urine), add an appropriate internal standard (e.g., a deuterated analog or a structurally similar compound not present in the sample).

• Alkalinize the sample to a pH of ~9.5 using a saturated solution of ammonium (B1175870) chloride or similar buffer.

• Add 5 mL of an organic extraction solvent mixture, such as methylene (B1212753) chloride/isopropanol (95:5, v/v).[4]

• Vortex for 2 minutes and centrifuge at 3000 x g for 10 minutes.

• Transfer the organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable mobile phase for the chosen analytical method (e.g., 100 µL of methanol (B129727)/water).

4.1.2. Solid-Phase Extraction (SPE) - For Cleaner Extracts

• Condition an Oasis HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load 1 mL of the sample (pre-treated with an internal standard).

• Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

• Elute the analyte with 1 mL of methanol.

• Evaporate the eluate to dryness and reconstitute as described in the LLE protocol.

HPLC-UV Method (Proposed)

This method is suitable for the analysis of N-Methoxyanhydrovobasinediol in less complex matrices or for purity assessments.

• Instrumentation: A standard HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and 0.1% formic acid in water.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: To be determined by UV scan of N-Methoxyanhydrovobasinediol (likely in the range of 220-230 nm and 280-290 nm based on related compounds).

• Injection Volume: 10 µL.

• Quantification: Based on a calibration curve prepared from standards of known concentrations.

LC-MS/MS Method (Proposed)

This method offers high sensitivity and is recommended for biological samples.

• Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.7 µm).

• Mobile Phase: Gradient elution with 5 mM ammonium formate (B1220265) and 0.01% formic acid in water (A) and methanol with 0.01% formic acid (B).

• Flow Rate: 0.35 mL/min.

• Multiple Reaction Monitoring (MRM) Transitions: These would need to be determined by infusing a standard solution of N-Methoxyanhydrovobasinediol. A hypothetical precursor ion would be [M+H]+, and fragment ions would be selected for quantification and qualification.

• Quantification: An internal standard method with a calibration curve is recommended.

GC-MS Method (Proposed)

This method may require derivatization to improve the volatility and thermal stability of the analyte.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Derivatization (if necessary): With an agent like trifluoroacetic anhydride (B1165640) (TFAA) to derivatize hydroxyl and amine groups.[1]

• Dry the extracted sample residue.

• Add 50 µL of ethyl acetate (B1210297) and 50 µL of TFAA.

• Heat at 60°C for 20 minutes.

• Evaporate to dryness and reconstitute in ethyl acetate.

• Column: A non-polar capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Temperature Program: Optimized to separate the analyte from matrix components.

• MS Detection: Selected Ion Monitoring (SIM) of characteristic ions of the derivatized analyte.

• Quantification: Using an internal standard and a calibration curve.

Visualizations

Experimental Workflow

References

• 1. Identification and quantification of the indole alkaloid ibogaine in biological samples by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification and quantitation of ibogaine and an o-demethylated metabolite in brain and biological fluids using gas chromatography-mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 4. Determination of ibogaine and noribogaine in biological fluids and hair by LC-MS/MS after Tabernanthe iboga abuse Iboga alkaloids distribution in a drowning death case - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Utilization of N-Methoxyanhydrovobasinediol as a Reference Standard in High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methoxyanhydrovobasinediol is a naturally occurring indole (B1671886) alkaloid isolated from plants of the Gelsemium genus, notably Gelsemium elegans.[1][2] As a member of a structurally complex class of compounds, accurate identification and quantification are crucial in various research and development settings, including natural product chemistry, pharmacology, and quality control of herbal medicines. This application note provides a detailed protocol for the use of N-Methoxyanhydrovobasinediol as a reference standard in HPLC analysis, ensuring the accuracy, precision, and reliability of analytical data.

Reference standards are highly characterized materials used to confirm the identity, purity, and concentration of a substance. The use of a well-characterized reference standard like N-Methoxyanhydrovobasinediol is fundamental for method validation, system suitability testing, and the accurate quantification of this analyte in various sample matrices.

Experimental Protocols

HPLC System and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis. The following conditions are recommended for the analysis of N-Methoxyanhydrovobasinediol:

Parameter	Recommended Condition
HPLC System	Quaternary or Binary HPLC Pump, Autosampler, Column Oven, UV/Vis or DAD Detector
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	20% B to 80% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

Preparation of Standard Solutions

Accurate preparation of the reference standard solution is critical for reliable quantification.

Materials:

• N-Methoxyanhydrovobasinediol reference standard

• HPLC-grade methanol (B129727)

• HPLC-grade water

• Volumetric flasks (Class A)

• Analytical balance

Procedure:

• Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of N-Methoxyanhydrovobasinediol reference standard.

  • Transfer the weighed standard to a 10 mL volumetric flask.

  • Dissolve the standard in a small amount of methanol and then dilute to the mark with methanol.

  • Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solutions (e.g., 1, 5, 10, 25, 50, 100 µg/mL):

  • Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase initial conditions (e.g., 80% Mobile Phase A, 20% Mobile Phase B).

  • For example, to prepare a 100 µg/mL working standard, transfer 1 mL of the stock solution to a 10 mL volumetric flask and dilute to the mark with the mobile phase mixture.

Storage: Store the stock solution and working standards at 2-8 °C and protect from light. It is recommended to prepare fresh working standards daily.

System Suitability Testing (SST)

System suitability tests are performed before the analysis of any samples to ensure that the chromatographic system is performing adequately.

Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the 10 µg/mL working standard solution six replicate times.

• Evaluate the system suitability parameters based on the obtained chromatograms.

Acceptance Criteria:

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
% RSD for Peak Area	≤ 2.0%
% RSD for Retention Time	≤ 1.0%

Data Presentation

The following tables summarize hypothetical quantitative data obtained from the analysis of N-Methoxyanhydrovobasinediol using the described HPLC method.

Table 1: System Suitability Test Results (n=6)

Injection	Retention Time (min)	Peak Area	Tailing Factor	Theoretical Plates
1	12.54	254321	1.12	5678
2	12.55	255109	1.13	5690
3	12.53	253987	1.11	5654
4	12.56	256012	1.14	5710
5	12.54	254876	1.12	5685
6	12.55	255543	1.13	5698
Mean	12.55	254975	1.13	5686
Std. Dev.	0.01	789.5	0.01	20.4
% RSD	0.08%	0.31%	-	-

Table 2: Linearity of N-Methoxyanhydrovobasinediol

Concentration (µg/mL)	Mean Peak Area
1	25345
5	126789
10	254975
25	635432
50	1270876
100	2542345
Correlation Coefficient (r²)	0.9998

Mandatory Visualizations

References

• 1. scribd.com [scribd.com]
• 2. SOP for HPLC System Operation and System Suitability Testing – Pharma GMP [pharmagmp.in]

N-Methoxyanhydrovobasinediol: Application Notes and Protocols for Anti-inflammatory Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methoxyanhydrovobasinediol is a naturally occurring indole (B1671886) alkaloid found in plants of the Apocynaceae family, such as Voacanga africana.[1] Alkaloids from this plant have been traditionally used in African medicine for various ailments and have demonstrated a range of biological activities, including anti-inflammatory properties.[1][2] This document provides detailed application notes and experimental protocols for researchers investigating the anti-inflammatory potential of N-Methoxyanhydrovobasinediol.

Disclaimer: To date, specific quantitative data on the anti-inflammatory activity of N-Methoxyanhydrovobasinediol, such as IC50 values and specific inhibition percentages for inflammatory markers, are not available in the public domain. The following protocols are based on established methodologies for assessing the anti-inflammatory effects of natural products and should be adapted and optimized for N-Methoxyanhydrovobasinediol.

Data Presentation

As specific quantitative data for N-Methoxyanhydrovobasinediol is not yet publicly available, the following tables are presented as templates for researchers to populate with their experimental findings.

Table 1: Cytotoxicity of N-Methoxyanhydrovobasinediol on Macrophage Cells (e.g., RAW 264.7)

Concentration (µM)	Cell Viability (%)
0 (Vehicle Control)	100
1
5
10
25
50
100

Table 2: Effect of N-Methoxyanhydrovobasinediol on Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

Treatment	NO Concentration (µM)	% Inhibition
Control (no LPS)
LPS (1 µg/mL)	0
LPS + N-Methoxyanhydrovobasinediol (1 µM)
LPS + N-Methoxyanhydrovobasinediol (5 µM)
LPS + N-Methoxyanhydrovobasinediol (10 µM)
LPS + N-Methoxyanhydrovobasinediol (25 µM)
LPS + Positive Control (e.g., L-NAME)

Table 3: Effect of N-Methoxyanhydrovobasinediol on Pro-inflammatory Cytokine Production in LPS-Stimulated Macrophages

Treatment	TNF-α (pg/mL)	% Inhibition	IL-6 (pg/mL)	% Inhibition
Control (no LPS)
LPS (1 µg/mL)	0	0
LPS + N-Methoxyanhydrovobasinediol (10 µM)
LPS + N-Methoxyanhydrovobasinediol (25 µM)
LPS + Positive Control (e.g., Dexamethasone)

Table 4: Effect of N-Methoxyanhydrovobasinediol on Pro-inflammatory Enzyme Expression in LPS-Stimulated Macrophages

Treatment	iNOS Protein Expression (relative to control)	COX-2 Protein Expression (relative to control)
Control (no LPS)	1.0	1.0
LPS (1 µg/mL)
LPS + N-Methoxyanhydrovobasinediol (10 µM)
LPS + N-Methoxyanhydrovobasinediol (25 µM)

Experimental Protocols

Cell Culture and Treatment

Cell Line: Murine macrophage cell line RAW 264.7 is a suitable model for in vitro inflammation studies.

Culture Conditions:

• Culture cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

Treatment:

• Seed RAW 264.7 cells in appropriate culture plates (e.g., 96-well for viability and NO assays, 24-well for cytokine analysis, 6-well for Western blotting).

• Allow cells to adhere overnight.

• Pre-treat cells with various concentrations of N-Methoxyanhydrovobasinediol (dissolved in a suitable solvent like DMSO, with final solvent concentration not exceeding 0.1%) for 1-2 hours.

• Induce inflammation by adding Lipopolysaccharide (LPS) from E. coli (e.g., 1 µg/mL).

• Incubate for the desired time period (e.g., 24 hours for NO and cytokine production, shorter times for signaling pathway analysis).

Cell Viability Assay (MTT Assay)

Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active dehydrogenases reduce the yellow tetrazolium salt MTT to a purple formazan (B1609692) product.

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/mL.

• After overnight incubation, treat cells with N-Methoxyanhydrovobasinediol at various concentrations for 24 hours.

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control group.

Nitric Oxide (NO) Production Assay (Griess Assay)

Principle: This assay measures the concentration of nitrite (B80452) (NO2-), a stable and nonvolatile breakdown product of NO, in the cell culture supernatant.

Protocol:

• Seed RAW 264.7 cells in a 96-well plate and treat as described in the general treatment protocol.

• After 24 hours of incubation, collect 50 µL of the cell culture supernatant.

• Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) to each sample and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) and incubate for another 10 minutes.

• Measure the absorbance at 540 nm.

• Determine the nitrite concentration using a standard curve prepared with sodium nitrite.

Pro-inflammatory Cytokine Measurement (ELISA)

Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is a plate-based assay technique designed for detecting and quantifying soluble substances such as peptides, proteins, antibodies, and hormones.

Protocol (for TNF-α and IL-6):

• Seed RAW 264.7 cells in a 24-well plate and treat as described in the general treatment protocol.

• After 24 hours, collect the cell culture supernatants and centrifuge to remove any debris.

• Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions for the specific ELISA kits being used.

• Briefly, this involves adding the supernatants to antibody-coated wells, followed by the addition of a detection antibody and a substrate to produce a colorimetric signal.

• Measure the absorbance at the appropriate wavelength and calculate the cytokine concentrations based on a standard curve.

Western Blot Analysis for Signaling Pathways (NF-κB and MAPK)

Principle: Western blotting is used to detect specific proteins in a cell lysate. This can be used to assess the expression of inflammatory enzymes like iNOS and COX-2, and the activation (phosphorylation) of key signaling proteins in the NF-κB (p65, IκBα) and MAPK (p38, ERK, JNK) pathways.

Protocol:

• Seed RAW 264.7 cells in 6-well plates and treat as described in the general treatment protocol. For signaling pathway analysis, shorter incubation times with LPS (e.g., 15-60 minutes) are typically used.

• Lyse the cells with RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Separate equal amounts of protein (e.g., 20-40 µg) by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies specific for iNOS, COX-2, p-p65, p65, p-IκBα, IκBα, p-p38, p38, p-ERK, ERK, p-JNK, JNK, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software and normalize to the loading control.

Signaling Pathways and Experimental Workflows

The anti-inflammatory effects of many natural products are mediated through the inhibition of key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Caption: Putative mechanism of N-Methoxyanhydrovobasinediol in inflammatory signaling.

Caption: General experimental workflow for in vitro anti-inflammatory assessment.

References

• 1. Voacanga Africana – Dibandu Herbals [dibanduherbals.com]
• 2. pure.ug.edu.gh [pure.ug.edu.gh]

Investigating the Anticancer Properties of N-Methoxyanhydrovobasinediol: Application Notes and Protocols

Initial Investigation and a Note on Data Availability

As of late 2025, a comprehensive review of publicly accessible scientific literature, chemical databases, and patent repositories reveals no specific studies detailing the anticancer properties of N-Methoxyanhydrovobasinediol . This suggests that this particular compound may be a novel chemical entity, a subject of ongoing proprietary research that has not yet been published, or a compound that has not been investigated for its therapeutic potential against cancer.

Therefore, the following application notes and protocols are presented as a generalized framework based on the investigation of structurally related alkaloid compounds and common methodologies in cancer research. These are intended to serve as a foundational guide for researchers initiating studies on a novel compound like N-Methoxyanhydrovobasinediol, and the specific parameters would require empirical determination.

Table 1: Hypothetical In Vitro Anticancer Activity Profile of a Novel Alkaloid

The following table is a template illustrating how quantitative data for a novel compound like N-Methoxyanhydrovobasinediol could be presented. The values are purely illustrative and not based on experimental data.

Cancer Cell Line	Type of Cancer	IC₅₀ (µM) after 48h	Apoptosis Induction (%)	Cell Cycle Arrest Phase
MCF-7	Breast Adenocarcinoma	15.2 ± 1.8	35.4 ± 4.1	G2/M
A549	Lung Carcinoma	22.5 ± 2.5	28.9 ± 3.5	G1
HCT116	Colon Carcinoma	18.9 ± 2.1	42.1 ± 5.0	G2/M
U87 MG	Glioblastoma	35.1 ± 3.9	15.7 ± 2.2	G1

Caption: Illustrative IC₅₀ values and biological effects of a hypothetical novel anticancer compound on various cancer cell lines.

Experimental Protocols

The following are detailed, generalized protocols for key experiments to assess the anticancer properties of a novel compound such as N-Methoxyanhydrovobasinediol.

Protocol 1: Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of N-Methoxyanhydrovobasinediol on cancer cell lines and calculate the half-maximal inhibitory concentration (IC₅₀).

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HCT116)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• N-Methoxyanhydrovobasinediol (dissolved in DMSO to create a stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C, 5% CO₂.

• Prepare serial dilutions of N-Methoxyanhydrovobasinediol in complete growth medium from the stock solution.

• Remove the old medium from the wells and add 100 µL of the various concentrations of the compound. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the plate for 24, 48, and 72 hours.

• After incubation, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC₅₀ value using non-linear regression analysis.

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To quantify the induction of apoptosis by N-Methoxyanhydrovobasinediol.

Materials:

• Cancer cell lines

• N-Methoxyanhydrovobasinediol

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with N-Methoxyanhydrovobasinediol at its IC₅₀ and 2x IC₅₀ concentrations for 24 or 48 hours.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within 1 hour. Early apoptotic cells will be Annexin V-positive and PI-negative, while late apoptotic/necrotic cells will be positive for both.

Visualizations of Potential Mechanisms

Given the lack of specific data for N-Methoxyanhydrovobasinediol, the following diagrams illustrate hypothetical signaling pathways and workflows that are commonly investigated for novel anticancer agents.

Caption: A generalized workflow for the preclinical evaluation of a novel anticancer compound.

Caption: A simplified diagram of a potential intrinsic apoptosis pathway that could be investigated.

Concluding Remarks

The provided protocols and diagrams offer a strategic starting point for the systematic investigation of the anticancer properties of a novel compound like N-Methoxyanhydrovobasinediol. The absence of existing data underscores the opportunity for pioneering research in this area. Future studies should focus on a broad panel of cancer cell lines to determine the compound's spectrum of activity, followed by in-depth mechanistic studies to elucidate its mode of action, and finally, validation in preclinical in vivo models. The methodologies outlined above, while standard, provide a robust framework for generating the foundational data necessary to evaluate the potential of N-Methoxyanhydrovobasinediol as a future anticancer therapeutic.

N-Methoxyanhydrovobasinediol: Application Notes and Protocols for Neuropharmacology Research

Insufficient Data for Comprehensive Protocol Development

Extensive literature searches have revealed a significant gap in the publicly available research data regarding the specific neuropharmacological applications of N-Methoxyanhydrovobasinediol. While this indole (B1671886) alkaloid, naturally occurring in plants of the Apocynaceae family such as Gelsemium elegans, has been identified, its detailed mechanism of action, receptor binding profile, and in-vivo central nervous system (CNS) effects remain largely uncharacterized in scientific literature.

Currently, information is limited to its classification as an indole alkaloid and general statements about the potential for anti-inflammatory and analgesic properties of the plant genus. However, specific quantitative data, such as binding affinities (Ki) to neurological receptors, efficacy (EC50 or IC50) in functional assays, or detailed behavioral studies in animal models, are not available. This lack of foundational data precludes the creation of detailed, evidence-based application notes and experimental protocols as requested.

The following sections outline the hypothetical structure and content that such a document would contain, should the necessary research data become available in the future. This framework is provided to guide future research and data presentation for N-Methoxyanhydrovobasinediol in neuropharmacology.

Abstract (Hypothetical)

This document would provide researchers, scientists, and drug development professionals with detailed application notes and experimental protocols for the investigation of N-Methoxyanhydrovobasinediol in neuropharmacology. It would summarize its (currently unknown) receptor binding profile, functional activity, and in-vivo effects on the central nervous system, supported by quantitative data and detailed methodologies.

Putative Pharmacological Profile

Based on the general characteristics of indole alkaloids from Gelsemium elegans, research into the neuropharmacology of N-Methoxyanhydrovobasinediol could potentially focus on its interaction with receptors implicated in pain and inflammation.

Table 1: Hypothetical Receptor Binding Affinity of N-Methoxyanhydrovobasinediol

Receptor Target	Ligand	Ki (nM)	Source
Opioid Receptor (μ)	[³H]DAMGO	Data not available	-
Opioid Receptor (δ)	[³H]DPDPE	Data not available	-
Opioid Receptor (κ)	[³H]U69,593	Data not available	-
Serotonin Receptor (5-HT2A)	[³H]Ketanserin	Data not available	-
NMDA Receptor	[³H]MK-801	Data not available	-

Table 2: Hypothetical Functional Activity of N-Methoxyanhydrovobasinediol

Assay Type	Cell Line	Parameter Measured	EC50 / IC50 (nM)	Source
cAMP Accumulation	HEK293 (μ-opioid)	Forskolin-stimulated cAMP	Data not available	-
Calcium Mobilization	CHO (5-HT2A)	Intracellular Ca²⁺	Data not available	-
Nitric Oxide Production	BV-2 Microglia	LPS-stimulated NO	Data not available	-

Proposed Experimental Protocols

Should research be undertaken, the following are examples of standard protocols that would be necessary to elucidate the neuropharmacological properties of N-Methoxyanhydrovobasinediol.

Radioligand Receptor Binding Assay

This protocol would be used to determine the binding affinity of N-Methoxyanhydrovobasinediol for various CNS receptors.

Workflow Diagram:

Caption: Workflow for a radioligand receptor binding assay.

In Vitro Functional Assay: Nitric Oxide (NO) Production in Microglia

This protocol would assess the anti-inflammatory potential of N-Methoxyanhydrovobasinediol by measuring its effect on NO production in lipopolysaccharide (LPS)-stimulated microglial cells.

Signaling Pathway Diagram:

Caption: Hypothesized inhibition of the NF-κB pathway by N-Methoxyanhydrovobasinediol.

In Vivo Behavioral Assay: Hot Plate Test for Analgesia

This protocol would be used to evaluate the potential analgesic effects of N-Methoxyanhydrovobasinediol in a rodent model.

Experimental Workflow Diagram:

Caption: Workflow for the hot plate test for analgesia.

Conclusion

While N-Methoxyanhydrovobasinediol is a known natural product, its role in neuropharmacology remains to be elucidated. The frameworks provided in this document are intended to serve as a template for the systematic investigation and data presentation of this compound. Further research is critically needed to populate these templates with empirical data, which will be essential for understanding its potential as a therapeutic agent or a research tool in the field of neuroscience. Researchers are encouraged to pursue studies that will uncover the specific molecular targets and in-vivo efficacy of N-Methoxyanhydrovobasinediol.

Application Notes and Protocols for Screening N-Methoxyanhydrovobasinediol Activity

Introduction

N-Methoxyanhydrovobasinediol is a naturally occurring indole (B1671886) alkaloid found in plants of the Apocynaceae family, such as Gelsemium elegans.[1][2] Preliminary research suggests that this compound may possess valuable pharmacological properties, including potential anti-inflammatory and anticancer activities, making it a compound of interest for drug discovery and development.[1] Its mode of action is believed to involve the modulation of specific cellular receptors and biochemical pathways.[1]

These application notes provide detailed protocols for a tiered, cell-based screening approach to characterize the cytotoxic, apoptotic, and anti-inflammatory activities of N-Methoxyanhydrovobasinediol. The assays are designed to be robust, reproducible, and suitable for implementation by researchers in drug development.

Application Note 1: Assessment of Cytotoxic Activity

This protocol describes the use of the MTT assay to determine the cytotoxic effect of N-Methoxyanhydrovobasinediol on cancer cell lines. The MTT assay is a colorimetric method that measures cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[3] Viable cells with active metabolism convert the yellow MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan (B1609692) product.

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding:

  • Culture selected cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) to ~80% confluency.

  • Trypsinize and resuspend cells in a complete culture medium.

  • Seed 5,000-10,000 cells per well in a 96-well plate in a final volume of 100 µL.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of N-Methoxyanhydrovobasinediol in DMSO.

  • Perform serial dilutions in a complete culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration is <0.5% to avoid solvent toxicity.

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the compound. Include "vehicle control" (medium with DMSO) and "untreated control" wells.

  • Incubate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[4]

  • Incubate for 3-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization and Measurement:

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[4]

  • Mix gently on an orbital shaker for 10 minutes to ensure complete solubilization.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration and determine the IC₅₀ (half-maximal inhibitory concentration) value using non-linear regression analysis.

Data Presentation: Cytotoxicity of N-Methoxyanhydrovobasinediol

Cell Line	Tissue of Origin	IC₅₀ (µM) after 72h
MCF-7	Breast Adenocarcinoma	15.2
A549	Lung Carcinoma	25.8
HeLa	Cervical Cancer	18.5
HEK293	Normal Embryonic Kidney	> 100

Note: Data are hypothetical and for illustrative purposes only.

Workflow Visualization

Figure 1. Experimental workflow for the MTT cytotoxicity assay.

Application Note 2: Quantifying Induction of Apoptosis

To determine if the observed cytotoxicity is due to programmed cell death (apoptosis), a direct measurement of caspase activity is recommended. Caspases are proteases that are key mediators of apoptosis. This protocol uses a luminogenic substrate for caspase-3 and caspase-7, which are executioner caspases activated in the apoptotic cascade.

Experimental Protocol: Caspase-Glo® 3/7 Assay

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol, using an opaque-walled 96-well plate suitable for luminescence measurements.

  • Treat cells with N-Methoxyanhydrovobasinediol at concentrations around the determined IC₅₀ value (e.g., 0.5x, 1x, and 2x IC₅₀).

  • Incubate for a shorter duration (e.g., 12, 24, or 48 hours) to capture the apoptotic events before widespread cell death.

• Assay Reagent Preparation and Addition:

  • Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature.

  • Add 100 µL of the reagent directly to each well.

  • Mix gently on a plate shaker for 30-60 seconds.

• Incubation and Measurement:

  • Incubate the plate at room temperature for 1-3 hours, protected from light.

  • Measure luminescence using a plate-reading luminometer.

• Data Analysis:

  • Subtract the background luminescence (from cell-free wells).

  • Calculate the fold change in caspase activity by normalizing the readings of treated wells to the vehicle control.

Data Presentation: Apoptosis Induction by N-Methoxyanhydrovobasinediol

Treatment Concentration	Time Point	Caspase-3/7 Activity (Fold Change vs. Control)
1x IC₅₀ (15 µM)	12 hours	2.5
1x IC₅₀ (15 µM)	24 hours	4.8
1x IC₅₀ (15 µM)	48 hours	3.1
2x IC₅₀ (30 µM)	24 hours	6.2

Note: Data are hypothetical, based on MCF-7 cells, and for illustrative purposes only.

Signaling Pathway Visualization

Figure 2. Simplified intrinsic and extrinsic apoptosis signaling pathways.

Application Note 3: Screening for Anti-Inflammatory Activity

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is a critical regulator of inflammation.[5] Chronic activation of NF-κB is associated with inflammatory diseases and some cancers.[5] This protocol uses a reporter gene assay to screen for inhibitory effects of N-Methoxyanhydrovobasinediol on this pathway.

Experimental Protocol: NF-κB Reporter Assay

• Cell Line and Transfection:

  • Use a suitable cell line (e.g., HEK293T or RAW 264.7 macrophages) stably transfected with a plasmid containing an NF-κB response element driving the expression of a reporter gene (e.g., Luciferase).

  • Seed the cells in a white, opaque-walled 96-well plate and incubate for 24 hours.

• Compound Pre-treatment:

  • Treat the cells with non-toxic concentrations of N-Methoxyanhydrovobasinediol (determined from the MTT assay) for 1-2 hours prior to stimulation.

• Pathway Stimulation:

  • Induce the NF-κB pathway by adding a known stimulant, such as Tumor Necrosis Factor-alpha (TNF-α, 10 ng/mL) or Lipopolysaccharide (LPS, 1 µg/mL).

  • Include controls: unstimulated cells, stimulated cells (positive control), and stimulated cells with a known inhibitor (e.g., Bay 11-7082).

  • Incubate for 6-8 hours.

• Lysis and Luminescence Measurement:

  • Remove the medium and lyse the cells according to the luciferase assay system manufacturer's protocol (e.g., Promega's Luciferase Assay System).

  • Add the luciferase substrate to the cell lysate.

  • Immediately measure the luminescence with a luminometer.

• Data Analysis:

  • Normalize the luminescence of treated wells to the positive control (stimulated cells without the compound).

  • Calculate the percentage of inhibition of NF-κB activity.

Data Presentation: Inhibition of NF-κB Activity

Compound Concentration (µM)	Stimulant	NF-κB Activity (% of Stimulated Control)	% Inhibition
1	TNF-α	85.4	14.6
5	TNF-α	52.1	47.9
10	TNF-α	28.9	71.1
25	TNF-α	15.6	84.4

Note: Data are hypothetical and for illustrative purposes only.

Signaling Pathway Visualization

Figure 3. Overview of the canonical NF-κB signaling pathway.

References

• 1. N-Methoxyanhydrovobasinediol | 125180-42-9 | AFA18042 [biosynth.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. An updated review summarizing the anticancer potential of flavonoids via targeting NF-kB pathway - PMC [pmc.ncbi.nlm.nih.gov]

LC-MS/MS method for N-Methoxyanhydrovobasinediol detection.

An Advanced LC-MS/MS Method for the Sensitive Detection of N-Methoxyanhydrovobasinediol

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Methoxyanhydrovobasinediol is a naturally occurring indole (B1671886) alkaloid primarily isolated from plant species of the Apocynaceae family, such as Gelsemium elegans.[1] This compound is of significant interest in pharmacological research and drug development due to its potential therapeutic properties, including anti-inflammatory and anticancer activities. Accurate and sensitive quantification of N-Methoxyanhydrovobasinediol in various biological matrices is crucial for pharmacokinetic, toxicokinetic, and metabolism studies.

This application note details a robust and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of N-Methoxyanhydrovobasinediol. The protocol provides a comprehensive guide covering sample preparation, chromatographic separation, and mass spectrometric detection, along with proposed method performance characteristics.

Quantitative Data Summary

The following tables summarize the hypothetical quantitative performance data for the proposed LC-MS/MS method, demonstrating its suitability for the analysis of N-Methoxyanhydrovobasinediol in a biological matrix (e.g., human plasma).

Table 1: Linearity and Sensitivity

Parameter	Value
Linear Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	≥ 0.998
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL

Table 2: Accuracy and Precision

Quality Control Sample (ng/mL)	Accuracy (%)	Precision (RSD %)
LQC (0.3 ng/mL)	98.5	4.2
MQC (50 ng/mL)	101.2	2.8
HQC (80 ng/mL)	99.1	3.5

Table 3: Recovery

Analyte	Extraction Recovery (%)
N-Methoxyanhydrovobasinediol	92.7
Internal Standard (IS)	95.1

Experimental Protocols

1. Materials and Reagents

• N-Methoxyanhydrovobasinediol analytical standard (purity ≥ 98%)

• Internal Standard (IS) (e.g., a structurally similar and stable isotope-labeled compound)

• LC-MS grade acetonitrile, methanol (B129727), and water

• Formic acid (≥ 99%)

• Human plasma (or other relevant biological matrix)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

2. Standard and Sample Preparation

• Stock Solutions: Prepare a 1 mg/mL stock solution of N-Methoxyanhydrovobasinediol and the IS in methanol.

• Working Standards: Serially dilute the stock solutions with 50:50 (v/v) methanol:water to prepare working standards for the calibration curve and quality control (QC) samples.

• Sample Preparation (Solid Phase Extraction):

  • Pre-condition the C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • To 200 µL of plasma sample, add 20 µL of the IS working solution.

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analyte and IS with 1 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

Sample Preparation Workflow

3. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Gradient:

    • 0-1.0 min: 10% B

    • 1.0-5.0 min: 10% to 90% B

    • 5.0-6.0 min: 90% B

    • 6.1-8.0 min: 10% B (re-equilibration)

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Capillary Voltage: 3.0 kV

  • MRM Transitions (Hypothetical):

    • N-Methoxyanhydrovobasinediol: Precursor ion (Q1) m/z 339.2 -> Product ion (Q3) m/z (to be determined experimentally, e.g., 158.1)

    • Internal Standard: (To be determined based on the specific IS used)

References

• 1. N-Methoxyanhydrovobasinediol | 125180-42-9 | AFA18042 [biosynth.com]

Technical Notes & Optimization

N-Methoxyanhydrovobasinediol stability and storage conditions.

This technical support center provides guidance on the stability and storage of N-Methoxyanhydrovobasinediol, along with troubleshooting for common experimental issues. The information is based on general best practices for alkaloid compounds and regulatory guidelines for stability testing.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for N-Methoxyanhydrovobasinediol?

A1: For long-term storage, N-Methoxyanhydrovobasinediol should be stored in a tightly sealed container in a dry, cool, and well-ventilated place[1][2]. To maximize shelf-life, it is recommended to store the compound at -20°C. Protect from light and moisture.

Q2: How should I handle N-Methoxyanhydrovobasinediol in the laboratory?

A2: Handle N-Methoxyanhydrovobasinediol in a well-ventilated area.[1][2] Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles, to avoid contact with skin and eyes.[1][2] Avoid the formation of dust and aerosols.[1][2] Use non-sparking tools and prevent electrostatic discharge.[1]

Q3: My compound has changed color. Is it degraded?

A3: A change in color or physical appearance can be an indication of degradation. It is recommended to perform an analytical assessment, such as HPLC or LC-MS, to check the purity of the compound and identify any potential degradation products. Forced degradation studies can help to understand potential degradation pathways and the appearance of degradants.[3][4][5]

Q4: I am seeing unexpected peaks in my chromatogram. What could be the cause?

A4: Unexpected peaks can arise from several sources, including degradation of N-Methoxyanhydrovobasinediol, impurities in the solvent, or contamination of the analytical instrument. To troubleshoot, run a blank solvent injection to check for solvent impurities. Prepare a fresh solution of the compound and re-inject. If the peaks persist, it may indicate degradation. Compare the chromatogram to a reference standard if available. Performing forced degradation studies can help in identifying and characterizing potential degradation products.[3][4]

Q5: How can I assess the stability of N-Methoxyanhydrovobasinediol in my experimental conditions (e.g., in a specific solvent or buffer)?

A5: To assess the stability in a specific medium, you can conduct a short-term stability study. Prepare a solution of N-Methoxyanhydrovobasinediol in the desired solvent or buffer and store it under your experimental conditions. Analyze samples at different time points (e.g., 0, 2, 4, 8, 24 hours) using a validated analytical method like HPLC or LC-MS to monitor for any decrease in the parent compound peak area and the appearance of new peaks corresponding to degradation products.

Troubleshooting Guides

Issue 1: Poor Reproducibility in Bioassays

• Possible Cause: Degradation of N-Methoxyanhydrovobasinediol in the assay medium.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always prepare fresh solutions of N-Methoxyanhydrovobasinediol immediately before use.

  • Solvent Stability: Ensure the compound is stable in the solvent used for stock solutions. If unsure, perform a preliminary stability check as described in FAQ 5.

  • pH Sensitivity: Alkaloids can be sensitive to pH. Check the pH of your assay medium and assess if it might be contributing to degradation. Consider performing a pH stability profile.

  • Light Sensitivity: Protect solutions from light, especially if the experimental setup involves prolonged exposure. Use amber vials or cover the experimental setup with aluminum foil.

Issue 2: Inconsistent Quantification Results

• Possible Cause: Degradation during sample preparation or analysis.

• Troubleshooting Steps:

  • Control Temperature: Keep sample vials in a cooled autosampler to minimize degradation during the analytical run.

  • Minimize Freeze-Thaw Cycles: If using frozen stock solutions, aliquot them into smaller volumes to avoid repeated freeze-thaw cycles.

  • Method Validation: Ensure your analytical method is validated for stability-indicating properties. This means the method should be able to separate the parent compound from its degradation products.[3]

Experimental Protocols

Protocol 1: Long-Term Stability Testing

This protocol is based on ICH guidelines for stability testing of active substances.[6][7][8]

• Objective: To establish the re-test period for N-Methoxyanhydrovobasinediol under recommended storage conditions.

• Materials:

  • At least three batches of N-Methoxyanhydrovobasinediol.

  • Appropriate container closure system that simulates the proposed packaging.[6]

  • Stability chambers set to the desired long-term storage conditions.

• Method:

  • Place the samples of N-Methoxyanhydrovobasinediol in the stability chambers.

  • Test the samples at specified time intervals.

• Testing Frequency:

  • Year 1: Every 3 months.

  • Year 2: Every 6 months.

  • Annually thereafter.[6][9]

• Analytical Tests:

  • Appearance (visual inspection).

  • Purity (e.g., by HPLC, LC-MS).

  • Content of degradation products.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of the molecule and for developing stability-indicating analytical methods.[4][5][10]

• Objective: To identify potential degradation pathways and degradation products of N-Methoxyanhydrovobasinediol under various stress conditions.

• Stress Conditions:

  • Acid Hydrolysis: Treat a solution of the compound with 0.1 M HCl at room temperature and elevated temperature (e.g., 60°C).

  • Base Hydrolysis: Treat a solution of the compound with 0.1 M NaOH at room temperature and elevated temperature (e.g., 60°C).

  • Oxidation: Treat a solution of the compound with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C).

  • Photostability: Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

• Method:

  • Prepare solutions of N-Methoxyanhydrovobasinediol (e.g., 1 mg/mL).

  • Apply the stress conditions for a defined period (e.g., 24, 48 hours).

  • At each time point, withdraw a sample, neutralize if necessary, and dilute to a suitable concentration.

  • Analyze the samples by a suitable analytical method (e.g., LC-MS) to separate and identify the degradation products.

• Target Degradation: Aim for 5-20% degradation of the active substance.[4][10]

Data Presentation

Table 1: Recommended Storage Conditions for N-Methoxyanhydrovobasinediol

Condition	Recommendation	Rationale
Temperature	-20°C (Long-term)	Minimizes chemical degradation.
2-8°C (Short-term)	Suitable for working solutions for a limited period.
Light	Protect from light	Prevents photodegradation.
Moisture	Store in a dry place	Prevents hydrolysis.
Atmosphere	Store in a well-ventilated area	General safety precaution.

Table 2: Typical Conditions for Forced Degradation Studies

Stress Condition	Reagent/Condition	Typical Duration
Acid Hydrolysis	0.1 M HCl	24 - 48 hours
Base Hydrolysis	0.1 M NaOH	24 - 48 hours
Oxidation	3% H₂O₂	24 hours
Thermal (Dry Heat)	80°C	48 hours
Photostability	1.2 million lux hours & 200 Wh/m²	As per ICH Q1B

Visualizations

Caption: Workflow for a Forced Degradation Study.

Caption: General Workflow for Long-Term Stability Testing.

References

• 1. targetmol.com [targetmol.com]
• 2. targetmol.com [targetmol.com]
• 3. forced degradation products: Topics by Science.gov [science.gov]
• 4. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 5. acdlabs.com [acdlabs.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. Drug Stability: ICH versus Accelerated Predictive Stability Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 9. Guidelines for Pharmaceutical Stability Study | Pharmaguideline [pharmaguideline.com]
• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Common issues with N-Methoxyanhydrovobasinediol solubility.

Welcome to the technical support center for N-Methoxyanhydrovobasinediol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common issues related to the solubility of this compound.

Frequently Asked Questions (FAQs)

Q1: What is N-Methoxyanhydrovobasinediol?

A1: N-Methoxyanhydrovobasinediol is a naturally occurring indole (B1671886) alkaloid found in certain plant species, such as Gelsemium elegans.[1][2] It belongs to the vobasine (B1212131) class of alkaloids and is of interest in pharmacology and drug development for its potential therapeutic applications, including anti-inflammatory and anticancer activities.[2]

Q2: What are the general solubility characteristics of N-Methoxyanhydrovobasinediol and other indole alkaloids?

A2: N-Methoxyanhydrovobasinediol, as a free base, is soluble in organic solvents like chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[3] Generally, indole alkaloids are poorly soluble in neutral water but exhibit higher solubility in acidic aqueous solutions due to the protonation of their basic nitrogen atoms, which forms more soluble salts.[4][5][6]

Q3: I am having trouble dissolving N-Methoxyanhydrovobasinediol in an aqueous buffer for my in vitro assay. What could be the reason?

A3: Difficulty in dissolving N-Methoxyanhydrovobasinediol in aqueous buffers is a common issue. This is likely because the compound is in its free base form, which has low water solubility.[5][6] The pH of your buffer, the presence of salts, and the final concentration of the compound can all affect its solubility.

Q4: How should I prepare a stock solution of N-Methoxyanhydrovobasinediol?

A4: It is recommended to first prepare a high-concentration stock solution in an organic solvent like DMSO. This stock can then be diluted into your aqueous experimental medium. Ensure the final concentration of the organic solvent is low enough to not affect your experimental system.

Q5: Are there any stability concerns I should be aware of when working with N-Methoxyanhydrovobasinediol?

A5: Like many alkaloids, N-Methoxyanhydrovobasinediol may be sensitive to light, temperature, and pH. It is advisable to store stock solutions in the dark at low temperatures (-20°C or -80°C). Alkaloids can also react with carbon dioxide in the air to form carbonate salts, so it is good practice to store them under an inert atmosphere (e.g., nitrogen or argon) if possible.[5]

Troubleshooting Guide

This guide provides a systematic approach to resolving common solubility issues with N-Methoxyanhydrovobasinediol.

Issue 1: Compound precipitates out of solution upon dilution into aqueous buffer.

• Cause: The concentration of the compound in the final aqueous solution exceeds its solubility limit. The organic solvent from the stock solution is not sufficient to keep it dissolved.

• Solution:

  • Decrease the final concentration: Try a lower final concentration of the compound in your assay.

  • Increase the organic solvent percentage: If your experimental system allows, slightly increase the percentage of the organic co-solvent (e.g., DMSO, ethanol). Be mindful of the solvent tolerance of your cells or assay components.

  • Use a solubilizing agent: Consider the use of surfactants or cyclodextrins to enhance aqueous solubility.[7][8]

  • pH adjustment: If your assay can tolerate it, lowering the pH of the aqueous buffer may increase the solubility of the alkaloid.[5]

Issue 2: The powdered compound does not dissolve in the chosen organic solvent.

• Cause: The chosen solvent may not be optimal, or the compound may require energy to dissolve.

• Solution:

  • Try a different solvent: Refer to the solubility data table below for alternative organic solvents.

  • Apply gentle heating: Warm the solution gently (e.g., in a 37°C water bath) to aid dissolution.

  • Sonication: Use a sonicator bath to break up any aggregates and enhance dissolution.

  • Vortexing: Vigorous mixing can also help to dissolve the compound.

Issue 3: Inconsistent results between experiments.

• Cause: This could be due to incomplete dissolution or precipitation of the compound over time.

• Solution:

  • Ensure complete dissolution: Before each experiment, visually inspect your stock and working solutions for any precipitate.

  • Prepare fresh dilutions: Prepare working solutions fresh from the stock solution for each experiment.

  • Filter sterilize: If necessary, filter your stock solution through a 0.22 µm filter to remove any undissolved particles.

Logical Troubleshooting Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. N-Methoxyanhydrovobasinediol | 125180-42-9 | AFA18042 [biosynth.com]
• 3. N-Methoxyanhydrovobasinediol | 125180-42-9 [amp.chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Alkaloids [m.chemicalbook.com]
• 7. Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pure.kfupm.edu.sa [pure.kfupm.edu.sa]

Optimizing N-Methoxyanhydrovobasinediol concentration for cytotoxicity assays.

This guide provides researchers, scientists, and drug development professionals with comprehensive information for optimizing the use of N-Methoxyanhydrovobasinediol in cytotoxicity assays. It includes frequently asked questions, detailed experimental protocols, and a troubleshooting guide to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is N-Methoxyanhydrovobasinediol?

N-Methoxyanhydrovobasinediol is a naturally occurring indole (B1671886) alkaloid compound extracted from certain medicinal plant species, such as those from the Apocynaceae family.[1] It is of significant interest in pharmacology and drug development due to its potential anti-inflammatory and anticancer activities.[1] Researchers are investigating it as a lead compound for new therapeutic agents because of its ability to modulate key biochemical pathways.[1]

Q2: How should I dissolve and store N-Methoxyanhydrovobasinediol?

Proper dissolution and storage are critical for experimental success. N-Methoxyanhydrovobasinediol is soluble in solvents like DMSO, Chloroform, Dichloromethane, and Ethyl Acetate.[2] For in vitro cell culture experiments, Dimethyl Sulfoxide (DMSO) is the most common choice.

• Recommendation: Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[3]

• Working Solution: Dilute the stock solution in a complete cell culture medium to the final desired concentrations immediately before use.

Q3: What is the recommended starting concentration range for a cytotoxicity assay?

The optimal concentration is cell-line and assay-dependent. A wide concentration range should be tested initially to determine the compound's cytotoxic potential and estimate its IC50 (half-maximal inhibitory concentration) value.[4]

• Initial Range-Finding: Test a broad range of concentrations, typically using serial dilutions (e.g., 0.1 µM, 1 µM, 10 µM, 50 µM, 100 µM).[4][5]

• Refined Assay: Once an effective range is identified, perform a more detailed dose-response experiment with more concentrations centered around the estimated IC50.

Q4: Which cytotoxicity assay is best for N-Methoxyanhydrovobasinediol?

The choice of assay depends on the compound's properties and the experimental goals. Since N-Methoxyanhydrovobasinediol is a natural product, it's important to consider potential interference with assay reagents.[6]

• Metabolic Assays (e.g., MTT, MTS): These are common, colorimetric assays that measure metabolic activity as an indicator of cell viability.[7][8][9] They are a good starting point, but controls are needed to check for interference. The MTT assay, for instance, relies on the reduction of a yellow tetrazolium salt to purple formazan (B1609692) crystals by metabolically active cells.

• ATP-Based Assays (e.g., CellTiter-Glo®): These luminescent assays quantify ATP, an indicator of metabolically active cells, and are generally less susceptible to color interference from natural compounds.[6][10]

• Membrane Integrity Assays (e.g., LDH Release): These assays measure the release of lactate (B86563) dehydrogenase (LDH) from damaged cells into the culture medium, providing a marker for cytotoxicity.[6][11]

Q5: How long should I expose cells to the compound?

The optimal exposure time can vary based on the compound's mechanism of action.[4] It is recommended to perform a time-course experiment to determine the ideal duration for observing the desired cytotoxic effect.[4]

• Typical Time Points: 24, 48, and 72 hours are standard incubation times used in cytotoxicity studies.[4][12]

Experimental Protocols & Data

Workflow for Optimizing N-Methoxyanhydrovobasinediol Concentration

Caption: Experimental workflow for determining the IC50 of N-Methoxyanhydrovobasinediol.

Table 1: Recommended Starting Parameters for Cytotoxicity Assays

Parameter	Recommendation	Rationale
Cell Seeding Density	5,000 - 10,000 cells/well	Ensures cells are in the exponential growth phase during treatment.[4]
Solvent	DMSO	N-Methoxyanhydrovobasinediol is soluble in DMSO.[2]
Final Solvent Conc.	< 0.5% (v/v)	High solvent concentrations can induce cytotoxicity, confounding results.[4]
Initial Conc. Range	0.1 µM to 100 µM	A wide range is necessary to identify the effective dose of a novel compound.[4]
Incubation Times	24, 48, 72 hours	Allows for characterization of time-dependent cytotoxic effects.[4]
Controls	Untreated, Vehicle (Solvent), Compound-only	Essential for data normalization and identifying assay interference.[6]

Detailed Protocol: MTT Cytotoxicity Assay

This protocol provides a standard method for assessing cell viability.[4][13]

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).

  • Incubate overnight at 37°C, 5% CO2 to allow for cell adherence.

• Compound Preparation and Treatment:

  • Prepare serial dilutions of N-Methoxyanhydrovobasinediol in a complete culture medium from your DMSO stock.

  • Ensure the final DMSO concentration in all wells (including the vehicle control) is identical and non-toxic (<0.5%).

  • Carefully remove the old medium from the cells and add 100 µL of the medium containing the compound dilutions, vehicle control, or medium-only control.

• Incubation:

  • Incubate the plate for the desired time periods (e.g., 24, 48, or 72 hours) at 37°C, 5% CO2.

• MTT Addition and Incubation:

  • Add 10 µL of MTT reagent (5 mg/mL in sterile PBS) to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to convert the MTT into formazan crystals.[3][4]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of DMSO to each well to dissolve the purple formazan crystals.[4]

  • Gently mix the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the absorbance of the media-only control (background) from all other readings.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Troubleshooting Guide

Table 2: Common Issues and Solutions in Cytotoxicity Assays

Problem	Potential Cause(s)	Recommended Solution(s)
No Cytotoxic Effect Observed	• Concentration too low.• Incubation time is too short.• Compound has poor solubility or stability in media.• The chosen cell line is resistant.	• Test a higher concentration range.[4]• Increase the incubation time (e.g., up to 72h).[4]• Visually inspect wells for precipitate under a microscope. Consider using sonication or filtration for the stock solution.[6]• Verify activity in a different, potentially more sensitive cell line.[4]
High Background Absorbance	• Compound interferes with the assay (e.g., it is colored or has reducing properties).• Microbial contamination.• Compound precipitation scattering light.	• Run "compound-only" controls (wells with compound in media but no cells) and subtract their absorbance values.[6]• Test for mycoplasma and other contaminants.[3]• If precipitation is observed, try to improve solubility or switch to a different assay format (e.g., ATP-based).[6]
Inconsistent Results / Poor Reproducibility	• Variation in cell seeding density.• Use of cells with high or inconsistent passage numbers.• "Edge effects" in the 96-well plate.• Reagents not prepared freshly or stored improperly.	• Ensure a homogenous single-cell suspension before seeding.• Use cells within a consistent and limited passage number range.[3]• Avoid using the outer wells of the plate for experimental data; fill them with sterile PBS or media to maintain humidity.[3][4]• Prepare fresh reagents when possible and avoid multiple freeze-thaw cycles of stock solutions.[3]
Bell-Shaped Dose-Response Curve	• At high concentrations, the compound may precipitate out of solution.• Off-target effects or complex biological responses at higher doses.	• Check for precipitation at high concentrations.[6]• Consider the possibility of a non-classical dose-response and analyze the data accordingly.

Potential Signaling Pathway

While the precise mechanism of N-Methoxyanhydrovobasinediol is still under investigation, as an alkaloid with potential anticancer activity, it may modulate signaling pathways critical for cell survival and apoptosis.[1] The diagram below illustrates a hypothetical mechanism where the compound inhibits a pro-survival pathway and promotes apoptosis.

Caption: Hypothetical mechanism of N-Methoxyanhydrovobasinediol inducing cytotoxicity.

References

• 1. N-Methoxyanhydrovobasinediol | 125180-42-9 | AFA18042 [biosynth.com]
• 2. N-Methoxyanhydrovobasinediol | 125180-42-9 [amp.chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Cell Viability Assays - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. Cell viability assays | Abcam [abcam.com]
• 10. Cell Viability Guide | How to Measure Cell Viability [worldwide.promega.com]
• 11. Cytotoxicity Assays | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Troubleshooting N-Methoxyanhydrovobasinediol precipitation in media.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Methoxyanhydrovobasinediol. The following information is designed to address common issues, particularly precipitation, that may be encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Methoxyanhydrovobasinediol?

N-Methoxyanhydrovobasinediol is a naturally occurring indole (B1671886) alkaloid derived from plants of the Apocynaceae family.[1] It is a compound of interest in pharmacology and drug development due to its potential anti-inflammatory and anticancer activities.[1][2] Its mechanism of action is thought to involve the modulation of key biochemical pathways through interactions with specific cellular receptors and enzymes.[1]

Q2: In which solvents is N-Methoxyanhydrovobasinediol soluble?

N-Methoxyanhydrovobasinediol is soluble in several organic solvents, including Dimethyl Sulfoxide (DMSO), Chloroform, Dichloromethane, Ethyl Acetate, and Acetone.[3]

Q3: Why is my N-Methoxyanhydrovobasinediol precipitating when I add it to my cell culture media?

Precipitation of N-Methoxyanhydrovobasinediol in aqueous cell culture media is a common issue for poorly soluble compounds. This typically occurs when a concentrated stock solution (usually in DMSO) is diluted into the aqueous environment of the media, and the final concentration of the compound exceeds its solubility limit. This can be influenced by several factors, including the final concentration of the compound, the concentration of the DMSO solvent, the temperature of the media, and interactions with media components.

Q4: What is the maximum recommended concentration of DMSO in cell culture media?

While some studies have shown that DMSO concentrations up to 1.4% may not affect cell growth, it is generally recommended to keep the final DMSO concentration in your cell culture media at or below 0.5% to avoid cytotoxic effects.[4][5] Some cell lines may be more sensitive, and it is best to determine the optimal concentration for your specific cell line.

Troubleshooting Guides

Issue: Immediate Precipitation Upon Addition to Media

Cause: The most common reason for immediate precipitation is the rapid change in solvent environment when a concentrated DMSO stock of a hydrophobic compound is added to the aqueous-based cell culture media. This is often referred to as "crashing out."

Solutions:

• Reduce the Final Concentration: The simplest solution is to lower the final working concentration of N-Methoxyanhydrovobasinediol in your experiment.

• Optimize Dilution Technique:

  • Always add the compound stock solution to the media, not the other way around.

  • Add the stock solution dropwise to the pre-warmed (37°C) media while gently vortexing or swirling to ensure rapid and even distribution.

  • Consider a serial dilution approach. First, create an intermediate dilution of your stock in a smaller volume of pre-warmed media, and then add this to your final volume.

• Pre-warm Your Media: Ensure your cell culture media is at 37°C before adding the compound. The solubility of many compounds decreases at lower temperatures.

Issue: Delayed Precipitation (After a Few Hours or Days in Culture)

Cause: Delayed precipitation can be due to compound instability in the aqueous environment over time, interactions with media components, or an increase in compound concentration due to media evaporation.

Solutions:

• Media Changes: For long-term experiments, perform regular media changes with freshly prepared N-Methoxyanhydrovobasinediol-containing media (e.g., every 24-48 hours).

• Media Formulation: If you suspect interactions with media components, consider using a different basal media formulation or a serum-free media if it is compatible with your cell line.

• Control Evaporation: Ensure proper humidification in your incubator to minimize media evaporation, which can concentrate the compound over time.

Data Presentation

Table 1: Properties of N-Methoxyanhydrovobasinediol

Property	Value
Molecular Formula	C₂₁H₂₆N₂O₂
Molecular Weight	338.4 g/mol [1]
Appearance	Powder[3]
Known Solvents	DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone[3]
pKa (Predicted)	8.47 ± 0.20[3]

Table 2: General Recommendations for Final DMSO Concentration in Cell Culture

DMSO Concentration	Potential Effect on Cells	Recommendation
> 1%	High risk of cytotoxicity for many cell lines.[4][5]	Avoid
0.5% - 1%	May cause stress or some cytotoxicity to sensitive cell lines.[4][5]	Use with caution; test for cell line-specific effects.
≤ 0.5%	Generally considered safe for most cell lines.[4][5]	Recommended
< 0.1%	Minimal to no effect on cell viability.	Ideal for sensitive assays.

Experimental Protocols & Workflows

Recommended Workflow for Preparing N-Methoxyanhydrovobasinediol for Cell Culture

Caption: Workflow for preparing N-Methoxyanhydrovobasinediol for cell culture experiments.

Troubleshooting Logic for Precipitation

Caption: Troubleshooting decision tree for N-Methoxyanhydrovobasinediol precipitation.

References

• 1. N-Methoxyanhydrovobasinediol | 125180-42-9 | AFA18042 [biosynth.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. N-Methoxyanhydrovobasinediol | 125180-42-9 [amp.chemicalbook.com]
• 4. Cell density, DMSO concentration and needle gauge affect hydrogel-induced BM-MSC viability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of DMSO Concentration, Cell Density and Needle Gauge on the Viability of Cryopreserved Cells in Three Dimensional Hyaluronan Hydrogel - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-Methoxyanhydrovobasinediol Bioavailability Enhancement

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in improving the in vivo bioavailability of N-Methoxyanhydrovobasinediol.

Frequently Asked Questions (FAQs)

Q1: What is N-Methoxyanhydrovobasinediol and why is its bioavailability a concern?

N-Methoxyanhydrovobasinediol is a naturally occurring alkaloid compound isolated from Gelsemium elegans.[1][2][3] As with many natural products, it may possess interesting pharmacological properties. However, its therapeutic potential can be limited by poor bioavailability, which is the fraction of an administered dose of unchanged drug that reaches the systemic circulation. Low bioavailability can be caused by poor absorption, significant first-pass metabolism, or rapid excretion.

Q2: What are the initial steps to assess the bioavailability of N-Methoxyanhydrovobasinediol?

The initial assessment involves determining the absolute bioavailability by comparing the plasma concentration of the compound after oral and intravenous (IV) administration. This requires a validated analytical method, typically LC-MS/MS, to quantify N-Methoxyanhydrovobasinediol in plasma samples.

Q3: What are the common reasons for poor oral bioavailability of a compound like N-Methoxyanhydrovobasinediol?

Common reasons for poor oral bioavailability include:

• Poor aqueous solubility: The compound may not dissolve well in the gastrointestinal fluids, limiting its absorption.

• Low intestinal permeability: The compound may not efficiently cross the intestinal wall to enter the bloodstream.

• Extensive first-pass metabolism: The compound may be heavily metabolized in the liver before it reaches systemic circulation.[4]

• Efflux by transporters: The compound may be actively pumped back into the intestinal lumen by transporters like P-glycoprotein.

Q4: What general strategies can be employed to improve the bioavailability of a research compound?

Several strategies can be explored to enhance bioavailability:[5][6][7][8][9]

• Formulation Development:

  • Lipid-based formulations: Incorporating the compound into lipid-based systems like self-emulsifying drug delivery systems (SEDDS) can improve the solubility and absorption of lipophilic compounds.[6]

  • Nanoparticle formulations: Reducing the particle size to the nanoscale can increase the surface area for dissolution and improve absorption.[6]

  • Amorphous solid dispersions: Converting the crystalline form of the drug to a more soluble amorphous form can enhance dissolution.[6]

• Chemical Modification:

  • Prodrug approach: Modifying the chemical structure to create a prodrug that is converted to the active compound in the body can improve solubility or permeability.[7]

• Use of Excipients:

  • Permeation enhancers: These can be included in the formulation to increase intestinal permeability.

  • Metabolism inhibitors: Co-administration with inhibitors of specific metabolic enzymes (e.g., cytochrome P450) can reduce first-pass metabolism.

Troubleshooting Guides

Problem 1: Low and variable plasma concentrations of N-Methoxyanhydrovobasinediol after oral administration.

Possible Cause	Troubleshooting Steps
Poor Aqueous Solubility	1. Determine the solubility of N-Methoxyanhydrovobasinediol at different pH values relevant to the gastrointestinal tract (pH 1.2, 4.5, 6.8). 2. Experiment with formulation strategies:     a. Prepare a simple solution in a water-miscible co-solvent (e.g., PEG 400, propylene (B89431) glycol).     b. Formulate as a suspension with micronized particles.     c. Explore lipid-based formulations if the compound is lipophilic (high LogP).
Low Intestinal Permeability	1. Conduct an in vitro Caco-2 permeability assay. This will determine the apparent permeability coefficient (Papp) and the efflux ratio. 2. If the efflux ratio is high (>2), consider co-administration with a P-glycoprotein inhibitor (e.g., verapamil, though clinical relevance needs consideration) in preclinical models to confirm P-gp involvement.
Extensive First-Pass Metabolism	1. Perform an in vitro metabolic stability assay using liver microsomes (human, rat, mouse). This will determine the intrinsic clearance of the compound. 2. If metabolic stability is low, try to identify the major metabolizing enzymes (e.g., using specific CYP450 inhibitors). This information can guide chemical modifications to block metabolic sites.

Problem 2: In vitro assays suggest good solubility and permeability, but in vivo bioavailability remains low.

Possible Cause	Troubleshooting Steps
Gut Wall Metabolism	1. Investigate metabolism in intestinal microsomes or S9 fractions. The enzymes in the intestinal wall can also contribute to first-pass metabolism.
Biliary Excretion	1. In preclinical animal models, perform a bile duct cannulation study to quantify the amount of parent compound and metabolites excreted in the bile.[10] High biliary excretion can significantly limit oral bioavailability.
Chemical Instability in GI Tract	1. Assess the stability of N-Methoxyanhydrovobasinediol in simulated gastric fluid (SGF) and simulated intestinal fluid (SIF). Degradation in the acidic environment of the stomach or enzymatic degradation in the intestine can reduce the amount of drug available for absorption.

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assessment using Liver Microsomes

Objective: To determine the rate of metabolism of N-Methoxyanhydrovobasinediol in liver microsomes.

Materials:

• N-Methoxyanhydrovobasinediol

• Liver microsomes (from the species of interest)

• NADPH regenerating system (e.g., G-6-P, G-6-PDH, NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (ACN) with an internal standard (IS) for quenching and analysis

• Incubator/water bath at 37°C

• LC-MS/MS system

Procedure:

• Prepare a stock solution of N-Methoxyanhydrovobasinediol in a suitable organic solvent (e.g., DMSO).

• In a microcentrifuge tube, pre-incubate the liver microsomes and N-Methoxyanhydrovobasinediol (final concentration typically 1 µM) in phosphate buffer at 37°C for 5 minutes.

• Initiate the reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it by adding it to cold ACN containing the IS.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining percentage of N-Methoxyanhydrovobasinediol.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Data Presentation

Table 1: Hypothetical Physicochemical and ADME Properties of N-Methoxyanhydrovobasinediol

Parameter	Value	Implications for Bioavailability
Molecular Weight	338.44 g/mol	Favorable (within Lipinski's rule of 5)
LogP	3.5	Indicates good lipophilicity, but may have low aqueous solubility
Aqueous Solubility (pH 7.4)	< 10 µg/mL	Poor solubility is a likely barrier to absorption
Caco-2 Permeability (Papp A→B)	0.5 x 10⁻⁶ cm/s	Low permeability
Efflux Ratio (Papp B→A / A→B)	4.0	Suggests active efflux (e.g., by P-glycoprotein)
Liver Microsome t½	15 min	Rapid metabolism, suggesting high first-pass clearance

Table 2: Example Results from a Preclinical Bioavailability Study in Rats (5 mg/kg dose)

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC₀-t (ng·hr/mL)	Absolute Bioavailability (%)
IV Solution	850	0.08	1275	100
Oral Suspension	45	1.0	120	9.4
SEDDS Formulation	150	0.5	450	35.3

Visualizations

Caption: Workflow for assessing and improving the bioavailability of a new chemical entity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. N-Methoxyanhydrovobasinediol | 125180-42-9 | AFA18042 [biosynth.com]
• 3. N-Methoxyanhydrovobasinediol - Immunomart [immunomart.com]
• 4. Drug Metabolism - Clinical Pharmacology - MSD Manual Professional Edition [msdmanuals.com]
• 5. tandfonline.com [tandfonline.com]
• 6. upm-inc.com [upm-inc.com]
• 7. Strategies to improve oral drug bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 10. Metabolism, distribution, and excretion of a next generation selective estrogen receptor modulator, lasofoxifene, in rats and monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Methoxyanhydrovobasinediol degradation pathways and byproducts.

Important Notice: As of December 2025, there is a significant lack of publicly available scientific literature detailing the specific degradation pathways and byproducts of N-Methoxyanhydrovobasinediol. The information that is accessible primarily identifies it as an alkaloid isolated from Gelsemium elegans but does not provide details on its stability or degradation profile.

The following content is a generalized framework based on common stability issues and analytical approaches for natural product compounds. Researchers should adapt these as a starting point for their own investigations into N-Methoxyanhydrovobasinediol.

Frequently Asked Questions (FAQs)

Q1: My analytical standard of N-Methoxyanhydrovobasinediol is showing decreasing purity over time. What are the likely causes?

A1: Without specific degradation data for N-Methoxyanhydrovobasinediol, we can hypothesize potential causes based on general alkaloid chemistry. Degradation is likely influenced by factors such as:

• Hydrolysis: Exposure to acidic or basic conditions can lead to the breakdown of ester or ether functional groups.

• Oxidation: Exposure to air (oxygen), light, or oxidizing agents can modify the molecule.

• Photodegradation: Exposure to UV or visible light can induce degradation.

• Thermal Degradation: High temperatures during storage or analysis can cause decomposition.

Troubleshooting Steps:

• Storage Conditions: Ensure the compound is stored in a tightly sealed container, protected from light (e.g., in an amber vial), and at a low temperature (e.g., -20°C or -80°C). The storage solvent should be anhydrous and of high purity.

• Solvent Purity: Use high-purity, degassed solvents for sample preparation to minimize oxidative and hydrolytic degradation.

• Inert Atmosphere: If the compound is highly sensitive, consider handling it under an inert atmosphere (e.g., nitrogen or argon).

Q2: I am observing unexpected peaks in my chromatogram when analyzing N-Methoxyanhydrovobasinediol. How can I determine if these are degradation byproducts?

A2: The appearance of new peaks suggests the formation of related substances, which could be isomers or degradation products.

Troubleshooting and Identification Workflow:

• Forced Degradation Study: Conduct a forced degradation study to intentionally degrade the compound under controlled stress conditions (acidic, basic, oxidative, photolytic, and thermal). This will help in generating the potential degradation byproducts.

• Mass Spectrometry (MS): Use a high-resolution mass spectrometer (e.g., LC-QTOF-MS or LC-Orbitrap-MS) to determine the mass-to-charge ratio (m/z) of the parent compound and the new peaks. This can provide elemental composition and help propose structures for the byproducts.

• Tandem MS (MS/MS): Fragment the parent ion and the byproduct ions to compare their fragmentation patterns. Commonalities in fragments can indicate a structural relationship.

Troubleshooting Guides

Issue: Inconsistent quantification of N-Methoxyanhydrovobasinediol in biological matrices.

• Possible Cause 1: Matrix Effects in Mass Spectrometry.

  • Solution: Develop a robust sample preparation method to remove interfering substances. Options include liquid-liquid extraction (LLE), solid-phase extraction (SPE), or protein precipitation. The use of a stable isotope-labeled internal standard is highly recommended to compensate for matrix effects and variations in extraction recovery.

• Possible Cause 2: In-process Degradation.

  • Solution: Minimize the time between sample collection, processing, and analysis. Keep samples on ice or at 4°C during processing. Evaluate the stability of N-Methoxyanhydrovobasinediol in the biological matrix at various temperatures to understand its short-term stability.

Experimental Protocols

Protocol: Forced Degradation Study of N-Methoxyanhydrovobasinediol

Objective: To investigate the degradation behavior of N-Methoxyanhydrovobasinediol under various stress conditions and to generate its potential degradation byproducts.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of N-Methoxyanhydrovobasinediol in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Photodegradation: Expose the stock solution to UV light (e.g., 254 nm) and visible light for a defined period.

  • Thermal Degradation: Heat the solid compound or a solution at a high temperature (e.g., 80°C) for 48 hours.

• Sample Analysis: After exposure to stress conditions, neutralize the acidic and basic samples. Analyze all samples, including a control (unstressed) sample, using a stability-indicating analytical method, typically HPLC-UV-MS.

• Data Evaluation: Compare the chromatograms of the stressed samples with the control. Identify and quantify the degradation products. Use MS and MS/MS data to propose structures for the major degradation byproducts.

Data Presentation

Since no quantitative data is available in the literature, a template for presenting forced degradation results is provided below.

Table 1: Summary of Forced Degradation Studies for N-Methoxyanhydrovobasinediol

Stress Condition	% Degradation of Parent Compound	Number of Degradation Products	Major Degradation Product (Retention Time)
0.1 M HCl, 60°C, 24h	Data to be generated	Data to be generated	Data to be generated
0.1 M NaOH, 60°C, 24h	Data to be generated	Data to be generated	Data to be generated
3% H₂O₂, RT, 24h	Data to be generated	Data to be generated	Data to be generated
UV Light Exposure	Data to be generated	Data to be generated	Data to be generated
80°C, 48h	Data to be generated	Data to be generated	Data to be generated

Visualizations

As no specific degradation pathways are known, a generalized workflow for identifying degradation byproducts is presented.

Caption: Workflow for Forced Degradation and Byproduct Identification.

This document serves as a foundational guide. All experimental procedures should be tailored to the specific properties of N-Methoxyanhydrovobasinediol as they are discovered through empirical investigation.

Avoiding interference of N-Methoxyanhydrovobasinediol in fluorescence assays.

Disclaimer: N-Methoxyanhydrovobasinediol (N-MAD) is a hypothetical compound created for this guide. The data and protocols are representative of challenges with novel fluorescent compounds and are for illustrative purposes.

This center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using N-Methoxyanhydrovobasinediol (N-MAD), a compound known to exhibit intrinsic fluorescence that can interfere with common fluorescence-based assays.

Troubleshooting Guide

This section addresses specific issues you may encounter when using N-MAD in your experiments.

Issue 1: High Background Fluorescence in My Assay

Q1: I'm observing unusually high background fluorescence in my assay wells containing N-MAD, even in my negative controls. What's causing this?

A1: High background is likely due to the intrinsic fluorescence, or autofluorescence, of N-MAD itself.[1][2][3] Many organic molecules, like N-MAD, can absorb light at one wavelength and emit it at another, a property that can interfere with the fluorescent probes used in your assay.[4][5][6] The first step is to characterize this interference.[7]

Recommended Actions:

• Run a Compound-Only Control: Prepare a sample containing only N-MAD in your assay buffer (without your fluorescent probe or other reagents). Measure the fluorescence using the same filter set or wavelength settings as your main experiment. This will confirm that N-MAD is the source of the signal.[3][8]

• Characterize N-MAD's Spectrum: Determine the excitation and emission spectra of N-MAD. This is a critical step to understand the spectral overlap with your assay's fluorophore.

Experimental Protocol: Characterizing N-MAD's Fluorescence Spectrum

• Preparation: Prepare a solution of N-MAD in your assay buffer at the highest concentration used in your experiments.

• Excitation Scan: Using a spectrofluorometer, set the emission monochromator to the peak emission wavelength of your assay's fluorophore and scan a range of excitation wavelengths (e.g., 300-600 nm) to find the peak excitation of N-MAD.

• Emission Scan: Set the excitation monochromator to the peak excitation wavelength of N-MAD (determined in the previous step) and scan a range of emission wavelengths to find its emission peak.

• Analysis: Plot the intensity versus wavelength for both scans. The resulting spectra define N-MAD's fluorescence profile and will help you choose spectrally distinct probes.[1]

Issue 2: My Signal-to-Noise Ratio is Too Low

Q2: I've confirmed N-MAD is autofluorescent, and it's masking the signal from my probe, leading to a poor signal-to-noise ratio. How can I improve this?

A2: Once you've characterized N-MAD's spectral properties, you can use several strategies to mitigate its interference and improve your signal quality.

Strategy 1: Spectral Separation

The most effective approach is to separate the N-MAD signal from your probe's signal based on wavelength.

• Choose a Red-Shifted Fluorophore: Autofluorescence from compounds is often strongest in the blue-green region of the spectrum.[2][3] Switching to a probe that excites and emits at longer, red-shifted wavelengths (e.g., far-red or near-infrared) can often resolve the issue, as N-MAD's fluorescence is likely to be weaker in this region.[4][5][9]

Strategy 2: Signal Subtraction & Correction

If changing fluorophores is not possible, you can mathematically correct for the interference.

• Include a "Compound + No Probe" Control: For every plate, include control wells with cells/reagents and N-MAD, but without your fluorescent probe.

• Subtract Background: The average fluorescence intensity from these control wells can be subtracted from the signal of your experimental wells. This assumes the interference is additive.

Strategy 3: Spectral Unmixing

For complex cases with significant spectral overlap, spectral unmixing is a powerful computational technique used to separate the signals from multiple fluorophores, including unwanted autofluorescence.[10][11][12]

• How it Works: This method requires a spectral microscope or plate reader that can capture the entire emission spectrum from each sample.[12][13] By providing the instrument with a "reference spectrum" for each component (your probe and N-MAD), an algorithm can calculate the true contribution of each one to the total signal.[10][12][13]

Frequently Asked Questions (FAQs)

Q3: At what concentration does N-MAD start to interfere with fluorescence assays?

A3: The concentration at which N-MAD interferes depends on its quantum yield and the sensitivity of your assay.[6] Interference is more likely when N-MAD is used at high concentrations (e.g., >10 µM) while the assay fluorophore is at a very low concentration (e.g., in the nanomolar range).[5][6][14]

Q4: Can I use quenching agents to reduce N-MAD's autofluorescence?

A4: While commercial quenching agents exist, they are typically used for reducing autofluorescence from biological samples (e.g., tissue) and may not be suitable for compound-specific interference.[1][2] Furthermore, a quenching agent could interfere with your assay's chemistry or the function of your fluorescent probe. It is generally better to use spectral or computational correction methods.

Q5: My assay measures a decrease in fluorescence (quenching). How does N-MAD's autofluorescence affect this?

A5: In a quenching-based assay, the autofluorescence of N-MAD can mask the signal decrease, leading to false-negative results.[6][9] The compound's fluorescence adds a constant positive signal, making it difficult to detect the subtle drop in fluorescence from your probe. In this scenario, background subtraction is essential.

Q6: Besides autofluorescence, are there other ways N-MAD could interfere with my assay?

A6: Yes. Highly concentrated or colored compounds can cause an "inner filter effect," where the compound absorbs the excitation light intended for your fluorophore or the emitted light from it.[14] This can lead to artificially low signals (quenching). Running absorbance scans of N-MAD at your assay's excitation and emission wavelengths can help identify this potential issue.[14]

Data & Visualizations

Quantitative Data Summary

The following table summarizes the hypothetical spectral properties of N-MAD and suggests compatible fluorophore choices to minimize interference.

Property	N-Methoxyanhydrovobasinediol (N-MAD)	Recommended Assay Fluorophore
Peak Excitation (Ex)	~420 nm	> 620 nm
Peak Emission (Em)	~510 nm (Broad)	> 650 nm
Optimal Filter Set	Blue (e.g., DAPI/FITC channel)	Far-Red (e.g., Cy5 channel)
Interference Potential	High in Green/Yellow Channels	Low in Far-Red/NIR Channels

Diagrams and Workflows

Caption: Hypothetical signaling pathway involving N-MAD.

Caption: Experimental workflow for addressing N-MAD interference.

Caption: Decision tree for troubleshooting N-MAD related issues.

References

• 1. benchchem.com [benchchem.com]
• 2. biotium.com [biotium.com]
• 3. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 4. Overcoming compound interference in fluorescence polarization-based kinase assays using far-red tracers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. southernbiotech.com [southernbiotech.com]
• 9. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. The 5 Essentials To Successful Spectral Unmixing - ExpertCytometry [expertcytometry.com]
• 11. beckman.com [beckman.com]
• 12. bitesizebio.com [bitesizebio.com]
• 13. ZEISS Microscopy Online Campus | Practical Considerations for Spectral Imaging [zeiss-campus.magnet.fsu.edu]
• 14. Avoiding Fluorescence Assay Interference—The Case for Diaphorase - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for handling and weighing N-Methoxyanhydrovobasinediol powder.

Welcome to the technical support center for N-Methoxyanhydrovobasinediol. This resource is designed for researchers, scientists, and drug development professionals to ensure safe and accurate handling of this potent indole (B1671886) alkaloid powder. N-Methoxyanhydrovobasinediol is a naturally occurring alkaloid isolated from plants of the Apocynaceae family, such as Gelsemium elegans.[1][2] It is of significant interest in pharmacology for its potential therapeutic effects, including anti-inflammatory and anticancer activities.[1]

Due to its potency and potential sensitivity to environmental conditions, adherence to best practices during handling and weighing is critical for experimental success and laboratory safety.

Frequently Asked Questions (FAQs)

Q1: What is N-Methoxyanhydrovobasinediol and what are its primary characteristics?

A1: N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid with the chemical formula C₂₁H₂₆N₂O₂ and a molecular weight of 338.4 g/mol .[1] As a potent powder, it requires careful handling to avoid inhalation and skin contact. It is presumed to be sensitive to moisture (hygroscopic) and air (oxygen), which can degrade the compound and affect experimental results.

Q2: What are the recommended storage conditions for N-Methoxyanhydrovobasinediol powder?

A2: To ensure stability, the powder should be stored in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen), and protected from light.[3] For long-term storage, refrigeration or freezing is recommended. Always allow the container to equilibrate to room temperature before opening to prevent condensation.[4]

Table 1: Recommended Storage Conditions

Condition	Short-Term (≤ 1 month)	Long-Term (> 1 month)
Temperature	2-8°C (Refrigerated)	-20°C (Frozen)
Atmosphere	Tightly sealed, inert gas (Argon/Nitrogen)	Tightly sealed, inert gas (Argon/Nitrogen)
Light	Protected from light (Amber vial)	Protected from light (Amber vial)
Moisture	Store with desiccant	Store with desiccant in a dry location

Q3: What personal protective equipment (PPE) is required when handling this powder?

A3: Standard laboratory PPE is mandatory, including a fastened lab coat, safety glasses, and nitrile gloves.[5] If the compound is determined to be highly toxic or fatal in contact with skin, wearing two pairs of gloves is recommended.[5] All handling of the dry powder should be performed in a certified chemical fume hood, ventilated balance enclosure, or glovebox to prevent inhalation.[3][5]

Q4: How can I minimize electrostatic effects when weighing the powder?

A4: Electrostatic charges can cause powder to disperse and lead to inaccurate readings.[4] To mitigate this, use anti-static weigh boats or glass vessels.[4][6] An anti-static gun can also be used to neutralize charges on the container and spatula before weighing.[4] Maintaining a relative humidity above 60% in the weighing area can also help, though this may not be suitable for hygroscopic materials.[4]

Troubleshooting Guide

This guide addresses common issues encountered during the handling and weighing of N-Methoxyanhydrovobasinediol powder.

Issue 1: The balance reading is unstable and continuously drifting.

• Possible Cause 1: Temperature Differences. Weighing a sample that is colder or warmer than the ambient temperature of the balance will cause the reading to drift.[4] A cold sample will appear heavier, while a warm one will appear lighter.[4]

  • Solution: Always allow the container of N-Methoxyanhydrovobasinediol to equilibrate to the room temperature of the balance before opening and weighing. Use tweezers or forceps to handle the container to avoid transferring body heat.[4]

• Possible Cause 2: Hygroscopicity. The powder may be absorbing moisture from the air, causing the weight to steadily increase.[6][7]

  • Solution: Work quickly and handle the powder in a controlled, low-humidity environment, such as a glovebox or a nitrogen-purged glove bag.[8][9] If these are unavailable, weigh the powder in a capped vial rather than on open weigh paper. Weigh by difference: seal the vial, place it on the tared balance, record the mass, remove the desired amount of powder in a fume hood, reseal the vial, and re-weigh. The difference is the mass of the powder removed.

• Possible Cause 3: Air Drafts. The airflow from a chemical fume hood or ventilation system can cause fluctuations in a sensitive analytical balance.[10]

  • Solution: Use a balance with a draft shield and ensure all doors are closed. If weighing in a fume hood, a ventilated balance enclosure or a "tare method" is recommended.[5][11] This involves taring a sealed container, adding the powder inside the fume hood, closing the container, and then moving it back to the balance for the final weight measurement.[5][11]

Table 2: Troubleshooting Weighing Instability

Symptom	Possible Cause	Recommended Solution
Reading drifts consistently up or down	Temperature difference between sample and balance	Acclimatize sample to room temperature for at least 30 minutes.
Reading consistently increases over time	Absorption of atmospheric moisture (hygroscopicity)	Weigh in a glovebox or use a capped vial and weigh by difference.
Reading fluctuates randomly	Air drafts or vibration	Use a draft shield. Weigh during times of low lab traffic. Consider a ventilated balance enclosure.
Reading jumps or is non-repeatable	Electrostatic charge	Use an anti-static gun on the container and tools. Use anti-static weigh boats.

Issue 2: The powder is difficult to transfer and appears "clumpy."

• Possible Cause: Moisture Absorption. The powder has likely been exposed to ambient air and has absorbed moisture, leading to clumping.

  • Solution: The best practice is to use a fresh, unopened vial of the compound. If that is not possible, the material may need to be dried under a high vacuum. However, this should only be done after confirming the thermal stability of N-Methoxyanhydrovobasinediol. Always handle the powder under an inert atmosphere to prevent future moisture absorption.[12]

Experimental Protocols

Protocol 1: Accurate Weighing of N-Methoxyanhydrovobasinediol for In Vitro Assay Preparation

This protocol details the steps for accurately weighing a small quantity (e.g., 1-5 mg) of the powder to prepare a stock solution.

Materials:

• N-Methoxyanhydrovobasinediol powder in a sealed vial

• Analytical balance (readability of at least 0.1 mg)

• Anti-static spatula and weigh boat (or glass vial with cap)

• Calibrated pipettes

• Anhydrous solvent (e.g., DMSO)

• Personal Protective Equipment (PPE)

Procedure:

• Preparation: Don all required PPE. Ensure the analytical balance is level, calibrated, and located in a draft-free area.

• Temperature Equilibration: Remove the sealed vial of N-Methoxyanhydrovobasinediol from storage (-20°C or 2-8°C) and place it in a desiccator at room temperature for at least 30 minutes to allow it to equilibrate.

• Tare the Vessel: Place a clean, empty, and capped vial on the balance pan and tare the balance to zero.

• Aliquot the Powder: Move the tared vial and the stock container of N-Methoxyanhydrovobasinediol to a chemical fume hood or glovebox.[5] Using an anti-static spatula, carefully transfer a small amount of powder into the tared vial.

• Seal and Weigh: Immediately cap the vial containing the powder. This minimizes exposure to air and moisture.

• Final Weighing: Carefully place the sealed vial back onto the balance pan. The displayed reading is the exact mass of the powder. Record this value immediately.

• Dissolution: Return the vial to the fume hood. Using a calibrated pipette, add the calculated volume of anhydrous solvent to the vial to achieve the desired stock solution concentration.

• Cleanup: Dispose of all contaminated disposable items (e.g., weigh paper, pipette tips) in a designated hazardous waste container.[5] Clean the spatula and work surfaces with an appropriate solvent.[5]

Visualizations

Caption: Workflow for accurately weighing potent powder.

Caption: Troubleshooting guide for unstable balance readings.

References

• 1. N-Methoxyanhydrovobasinediol | 125180-42-9 | AFA18042 [biosynth.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ossila.com [ossila.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 6. The Do's and Don'ts of Laboratory Balances | Labcompare.com [labcompare.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. molan.wdfiles.com [molan.wdfiles.com]
• 9. Troubleshooting [chem.rochester.edu]
• 10. ehs.wisc.edu [ehs.wisc.edu]
• 11. ehso.emory.edu [ehso.emory.edu]
• 12. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]

Interpreting unexpected results in N-Methoxyanhydrovobasinediol experiments.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers working with N-Methoxyanhydrovobasinediol. The information is designed to help interpret unexpected results and refine experimental approaches.

Section 1: Troubleshooting Guides

Guide 1: Unexpected Cytotoxicity Results in MTT Assays

Issue: You are observing inconsistent or unexpected results in your MTT cytotoxicity assay with N-Methoxyanhydrovobasinediol, such as a non-sigmoid dose-response curve or high signal at expected cytotoxic concentrations.

Possible Causes and Solutions:

• Compound Solubility: N-Methoxyanhydrovobasinediol, like many indole (B1671886) alkaloids, has low aqueous solubility. Precipitation in the cell culture medium can interfere with absorbance readings and reduce the effective concentration of the compound.

  • Solution: Prepare a high-concentration stock solution in an appropriate solvent like DMSO. When diluting to working concentrations in cell culture medium, do so in a stepwise manner to prevent precipitation. Ensure the final DMSO concentration is non-toxic to your cells (typically ≤ 0.5%). Visually inspect wells for precipitation under a microscope.

• Compound Instability: Natural products can be unstable under certain conditions.

  • Solution: Prepare fresh dilutions of N-Methoxyanhydrovobasinediol for each experiment from a frozen stock. Avoid repeated freeze-thaw cycles.

• Interference with MTT Assay: The compound may directly react with the MTT reagent or affect cellular metabolism in a way that doesn't correlate with cell death.

  • Solution: Run a control plate with N-Methoxyanhydrovobasinediol in cell-free medium to check for direct reduction of MTT. Consider using an alternative cytotoxicity assay, such as one based on LDH release or ATP levels, to confirm your results.

• Unexpected Biological Activity: At certain concentrations, some compounds can induce metabolic activity or have biphasic effects (hormesis), leading to a U-shaped or inverted U-shaped dose-response curve.[1]

  • Solution: Expand your concentration range to fully characterize the dose-response relationship. If a non-standard curve is consistently observed, it may represent a true biological effect.

Troubleshooting Workflow for Unexpected MTT Assay Results

Caption: Troubleshooting workflow for unexpected MTT assay results.

Guide 2: Inconsistent Anti-Inflammatory Assay Results

Issue: You are not observing the expected dose-dependent inhibition of inflammatory markers (e.g., NO production, pro-inflammatory cytokine release) with N-Methoxyanhydrovobasinediol.

Possible Causes and Solutions:

• Inappropriate Time Point: The peak inflammatory response and the inhibitory effect of the compound may not align with your chosen time point for measurement.

  • Solution: Perform a time-course experiment to determine the optimal pre-incubation time with N-Methoxyanhydrovobasinediol before and after inflammatory stimulation (e.g., with LPS).

• Cytotoxicity at Active Concentrations: If N-Methoxyanhydrovobasinediol is cytotoxic at the concentrations required for anti-inflammatory activity, this can confound the results.

  • Solution: Always perform a cytotoxicity assay in parallel with your anti-inflammatory assay using the same cell line and incubation times. Ensure that the concentrations used in the anti-inflammatory assay are non-toxic.

• Activation of Alternative Pathways: The compound may not be targeting the specific inflammatory pathway you are measuring.

  • Solution: Investigate multiple inflammatory pathways. For example, if you are measuring NO production (often related to iNOS), also consider measuring cytokines like TNF-α and IL-6, which can be regulated by different signaling cascades like NF-κB.[2][3]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is a typical starting concentration range for N-Methoxyanhydrovobasinediol in cell-based assays?

A1: Based on data from structurally related monoterpenoid indole alkaloids isolated from Voacanga africana, a starting concentration range for cytotoxicity screening could be from 0.1 µM to 100 µM.[4][5][6] For anti-inflammatory assays, a similar or slightly lower range may be appropriate, but it is crucial to first determine the cytotoxicity profile in your specific cell line.

Illustrative IC50 Values for Related Indole Alkaloids

Compound	Cell Line	Assay	IC50 (µM)	Reference
Voacamine	HEPG-2, A375, MDA-MB-231	Cytotoxicity	Significant Inhibition	[4]
19-epi-voacristine	HEPG-2, A375, MDA-MB-231	Cytotoxicity	Significant Inhibition	[4]
Tabersonine	Various Human Cancer Lines	Cytotoxicity	4.8 - 22.5 µg/mL	[5]

| Voacamine | Onchocerca ochengi | Anti-parasitic | 2.49 - 5.49 |[6] |

Note: This data is for related compounds and should be used as a guideline only. IC50 values for N-Methoxyanhydrovobasinediol must be determined empirically.

Q2: How can I prepare a stock solution of N-Methoxyanhydrovobasinediol?

A2: N-Methoxyanhydrovobasinediol is soluble in DMSO, chloroform, dichloromethane, ethyl acetate, and acetone. For cell culture experiments, preparing a concentrated stock solution (e.g., 10-20 mM) in sterile, anhydrous DMSO is recommended. Aliquot the stock solution into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Q3: I am not seeing an effect of N-Methoxyanhydrovobasinediol on NF-κB activation in my Western blot. What could be wrong?

A3: This could be due to several factors related to both the biological system and the Western blot technique itself.

• Biological Considerations:

  • Stimulation: Ensure your positive control (e.g., LPS or TNF-α treatment) is robustly activating the NF-κB pathway. You should see a clear increase in phosphorylated IκBα (p-IκBα) and phosphorylated p65 (p-p65), and a decrease in total IκBα.

  • Timing: The kinetics of NF-κB activation and its inhibition by your compound are critical. You may need to perform a time-course experiment to capture the peak of activation and the optimal time for observing inhibition.

  • Concentration: The concentration of N-Methoxyanhydrovobasinediol may be too low. Try a broader range of concentrations.

• Technical (Western Blot) Considerations:

  • Antibody Issues: Ensure your primary antibodies for total and phosphorylated forms of the proteins are validated and working correctly. Use a positive control lysate to confirm antibody performance.

  • Sample Preparation: Use fresh lysates and always include protease and phosphatase inhibitors in your lysis buffer to prevent protein degradation and dephosphorylation.

  • Transfer Efficiency: Confirm successful protein transfer from the gel to the membrane using a stain like Ponceau S.

Logical Flow for Troubleshooting NF-κB Western Blots

Caption: Logical flow for troubleshooting NF-κB Western blot experiments.

Section 3: Experimental Protocols and Signaling Pathways

Protocol 1: MTT Cytotoxicity Assay

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of N-Methoxyanhydrovobasinediol in complete cell culture medium from a DMSO stock. The final DMSO concentration should be consistent across all wells and not exceed 0.5%. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Replace the old medium with the compound-containing medium and incubate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Carefully remove the MTT-containing medium and add 100-200 µL of a solubilizing agent (e.g., DMSO or a specialized detergent solution) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background.

Protocol 2: Western Blot for NF-κB Activation

• Cell Treatment: Seed cells in 6-well plates. Once they reach 70-80% confluency, pre-treat with various concentrations of N-Methoxyanhydrovobasinediol for a specified time (e.g., 1-2 hours).

• Stimulation: Stimulate the cells with an NF-κB activator like LPS (e.g., 1 µg/mL) or TNF-α (e.g., 10 ng/mL) for a predetermined optimal time (e.g., 15-30 minutes).

• Lysis: Wash cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, perform electrophoresis, and then transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-β-actin) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. After further washes, apply an ECL substrate and visualize the bands using a chemiluminescence imaging system.

Hypothesized Signaling Pathway: Inhibition of NF-κB

Alkaloids from Gelsemium elegans have been shown to possess anti-inflammatory properties, which are often mediated through the inhibition of the NF-κB signaling pathway.[2] N-Methoxyanhydrovobasinediol may act at one or more points in this cascade to prevent the transcription of pro-inflammatory genes.

Caption: Hypothesized inhibition of the NF-κB signaling pathway.

References

• 1. A Universal Delayed Difference Model Fitting Dose-response Curves - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsemium elegans Benth: Chemical Components, Pharmacological Effects, and Toxicity Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of dietary Gelsemium elegans alkaloids on intestinal morphology, antioxidant status, immune responses and microbiota of Megalobrama amblycephala - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytotoxic monoterpenoid indole alkaloids isolated from the barks of Voacanga africana Staph - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytotoxic active ingredients from the seeds of Voacanga africana: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 6. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Bioactive Alkaloids of Gelsemium elegans

A detailed analysis of major bioactive compounds from the medicinal plant Gelsemium elegans, with a focus on their cytotoxic, anti-inflammatory, and analgesic properties. This guide presents available experimental data for prominent alkaloids, outlines methodologies for their evaluation, and illustrates key signaling pathways.

Introduction

Comparative Analysis of Biological Activities

The pharmacological profiles of Gelsemium elegans alkaloids are diverse. Koumine has demonstrated notable anti-tumor effects, while gelsemine (B155926) and gelsenicine are recognized for their potent analgesic properties.[3] The cytotoxic, anti-inflammatory, and analgesic activities of these compounds are summarized below.

Cytotoxicity Data

The cytotoxic potential of Gelsemium elegans alkaloids is a critical parameter in assessing their therapeutic window. While the anti-cancer potential of N-methoxyanhydrovobasinediol has been suggested, specific IC50 values are not currently available.[4]

Compound	Cell Line	IC50 Value	Reference
N-Methoxyanhydrovobasinediol	Data Not Available	Data Not Available
Koumine	Data Not Available	Data Not Available
Gelsemine	Data Not Available	Data Not Available
Gelsenicine	Data Not Available	Data Not Available

Table 1: Comparative Cytotoxicity of Gelsemium elegans Alkaloids. IC50 values represent the concentration of the compound required to inhibit 50% of cell growth.

Anti-inflammatory Activity

Several alkaloids from Gelsemium elegans exhibit anti-inflammatory properties, primarily by modulating the production of inflammatory mediators.[2] Quantitative data for N-methoxyanhydrovobasinediol's anti-inflammatory activity is currently unavailable.[4]

Compound	Assay	IC50 Value	Reference
N-Methoxyanhydrovobasinediol	Data Not Available	Data Not Available
Koumine	Data Not Available	Data Not Available
Gelsemine	Data Not Available	Data Not Available
Gelsenicine	Data Not Available	Data Not Available

Table 2: Comparative Anti-inflammatory Activity of Gelsemium elegans Alkaloids. IC50 values represent the concentration of the compound required to inhibit 50% of the inflammatory response.

Analgesic Activity

The analgesic effects of Gelsemium elegans alkaloids have been a significant area of research. The following table summarizes the available data on their potency in animal models.

Compound	Animal Model	Test	ED50 Value	LD50 Value	Reference
N-Methoxyanhydrovobasinediol	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Koumine	Mice	Hot Plate	Data Not Available	Data Not Available
Gelsemine	Mice	Hot Plate	Data Not Available	Data Not Available
Gelsenicine	Mice	Hot Plate	Data Not Available	Data Not Available

Table 3: Comparative Analgesic Activity of Gelsemium elegans Alkaloids. ED50 represents the effective dose for 50% of the population, while LD50 represents the lethal dose for 50% of the population.

Experimental Protocols

Standardized protocols are crucial for the reproducible evaluation of the biological activities of Gelsemium elegans alkaloids.

Cytotoxicity Assay: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

• Cell Plating: Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for 24-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Anti-inflammatory Assay: LPS-induced Nitric Oxide Production in RAW 264.7 Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator.

• Cell Seeding: Plate RAW 264.7 cells in a 96-well plate at a density of 5x10⁴ cells/well and incubate overnight.

• Pre-treatment: Pre-treat the cells with different concentrations of the test compound for 1 hour.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours.

• Nitrite (B80452) Measurement: Collect the cell supernatant and measure the nitrite concentration using the Griess reagent.

• Absorbance Reading: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of NO inhibition and determine the IC50 value.

Analgesic Assay: Hot Plate Test

The hot plate test is used to evaluate the central analgesic activity of a compound.

• Animal Acclimatization: Acclimatize mice to the testing room for at least 1 hour before the experiment.

• Baseline Latency: Determine the baseline reaction time of each mouse by placing it on a hot plate maintained at 55 ± 0.5°C and recording the time until it licks its paws or jumps. A cut-off time of 30-60 seconds is typically used to prevent tissue damage.

• Compound Administration: Administer the test compound or vehicle to the mice (e.g., intraperitoneally or orally).

• Post-treatment Latency: Measure the reaction time at various time points after compound administration (e.g., 30, 60, 90, and 120 minutes).

• Data Analysis: Calculate the percentage of the maximal possible effect (%MPE) and determine the ED50 value.

Signaling Pathways and Mechanisms of Action

The biological effects of Gelsemium elegans alkaloids are mediated through various signaling pathways.

Koumine: Induction of Apoptosis via the Bcl-2/Bax Pathway

Koumine has been shown to induce apoptosis in cancer cells by modulating the expression of Bcl-2 family proteins. It downregulates the anti-apoptotic protein Bcl-2 and upregulates the pro-apoptotic protein Bax, leading to the activation of caspases and subsequent cell death.

Caption: Koumine-induced apoptosis pathway.

Gelsemine: Modulation of the Glycine (B1666218) Receptor

Gelsemine is known to interact with the glycine receptor (GlyR), an inhibitory neurotransmitter receptor in the central nervous system. This interaction is believed to be a key mechanism underlying its analgesic and anxiolytic effects. By acting as an agonist at the glycine receptor, gelsemine enhances inhibitory neurotransmission.

Caption: Gelsemine's mechanism via the glycine receptor.

Conclusion

The alkaloids from Gelsemium elegans represent a promising yet challenging class of natural products for drug discovery. While koumine, gelsemine, and gelsenicine have demonstrated significant biological activities with partially elucidated mechanisms, a notable gap in knowledge exists for N-Methoxyanhydrovobasinediol. Further research, including quantitative in vitro and in vivo studies, is imperative to fully characterize the pharmacological profile of N-Methoxyanhydrovobasinediol and to enable a comprehensive comparative analysis with other alkaloids from this potent medicinal plant. Such studies will be crucial for unlocking the full therapeutic potential of Gelsemium elegans while ensuring the safe and effective use of its bioactive constituents.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. Pharmacological effect and toxicity of alkaloids from Gelsemium elegans Benth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. N-Methoxyanhydrovobasinediol | 125180-42-9 | AFA18042 [biosynth.com]

Validating the Anti-inflammatory Effects of N-Methoxyanhydrovobasinediol in a Mouse Model: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the novel compound N-Methoxyanhydrovobasinediol and its potential anti-inflammatory effects, benchmarked against the well-established nonsteroidal anti-inflammatory drug (NSAID), Ibuprofen. The following sections detail a proposed experimental framework for validating these effects in a lipopolysaccharide (LPS)-induced inflammatory mouse model, present hypothetical comparative data, and outline the potential mechanism of action.

Comparative Efficacy of N-Methoxyanhydrovobasinediol and Ibuprofen

To evaluate the anti-inflammatory potential of N-Methoxyanhydrovobasinediol, a hypothetical study was designed using a murine model of acute inflammation induced by lipopolysaccharide (LPS). The efficacy of N-Methoxyanhydrovobasinediol was compared to that of a vehicle control and a standard dose of Ibuprofen. The primary endpoints measured were the serum levels of key pro-inflammatory cytokines: Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1 beta (IL-1β).

Table 1: Comparative Analysis of Pro-Inflammatory Cytokine Levels

Treatment Group	Dosage (mg/kg)	Mean TNF-α (pg/mL)	Mean IL-6 (pg/mL)	Mean IL-1β (pg/mL)
Vehicle Control (Saline)	-	1500	2500	800
N-Methoxyanhydrovobasinediol	10	800	1200	450
N-Methoxyanhydrovobasinediol	25	450	700	250
Ibuprofen	50	650	1000	350

Proposed Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

It is hypothesized that N-Methoxyanhydrovobasinediol exerts its anti-inflammatory effects by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway. In response to inflammatory stimuli such as LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This allows the p65/p50 NF-κB dimer to translocate to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes, including those for TNF-α, IL-6, and IL-1β. N-Methoxyanhydrovobasinediol is proposed to interfere with the IKK complex, preventing IκBα degradation and thereby sequestering NF-κB in the cytoplasm, which in turn suppresses the inflammatory response.

Caption: Proposed mechanism of action for N-Methoxyanhydrovobasinediol.

Experimental Protocols

The following protocols outline the methodology for the proposed in vivo validation of N-Methoxyanhydrovobasinediol's anti-inflammatory effects.

1. Animals and Housing:

• Species: Male C57BL/6 mice, 8-10 weeks old.

• Housing: Mice are housed in a temperature-controlled environment (22 ± 2°C) with a 12-hour light/dark cycle. Standard chow and water are provided ad libitum.

• Acclimatization: Animals are acclimatized to the housing conditions for at least one week prior to the experiment.

2. Experimental Groups and Dosing:

• Group 1 (Vehicle Control): Administered sterile saline intraperitoneally (i.p.).

• Group 2 (N-Methoxyanhydrovobasinediol - Low Dose): Administered 10 mg/kg N-Methoxyanhydrovobasinediol (dissolved in saline) i.p.

• Group 3 (N-Methoxyanhydrovobasinediol - High Dose): Administered 25 mg/kg N-Methoxyanhydrovobasinediol (dissolved in saline) i.p.

• Group 4 (Ibuprofen - Positive Control): Administered 50 mg/kg Ibuprofen (dissolved in saline) i.p.

3. Induction of Inflammation:

• One hour after drug or vehicle administration, inflammation is induced by a single intraperitoneal injection of Lipopolysaccharide (LPS) from Escherichia coli O111:B4 at a dose of 1 mg/kg.

4. Sample Collection and Analysis:

• Two hours post-LPS injection, mice are euthanized, and blood is collected via cardiac puncture.

• Serum is separated by centrifugation at 3000 rpm for 15 minutes at 4°C.

• Serum levels of TNF-α, IL-6, and IL-1β are quantified using commercially available enzyme-linked immunosorbent assay (ELISA) kits, following the manufacturer's instructions.

5. Statistical Analysis:

• Data are presented as mean ± standard error of the mean (SEM).

• Statistical significance between groups is determined using a one-way analysis of variance (ANOVA) followed by a post-hoc Tukey's test.

• A p-value of less than 0.05 is considered statistically significant.

Caption: Experimental workflow for the in vivo mouse study.

No Publicly Available Data on the Cross-Reactivity of N-Methoxyanhydrovobasinediol in Different Cell Lines

A comprehensive search for published studies and experimental data concerning the cross-reactivity of N-Methoxyanhydrovobasinediol across various cell lines has yielded no specific results. At present, there is a lack of publicly available scientific literature detailing the comparative effects of this particular compound on different cell types.

N-Methoxyanhydrovobasinediol is a derivative of vobasine (B1212131) alkaloids, a class of natural products with potential biological activities. However, research into the specific pharmacological profile of this N-methoxy derivative, including its selectivity and potential for cross-reactivity in diverse cellular contexts, appears to be limited or has not been disclosed in public databases.

For researchers, scientists, and drug development professionals interested in the cellular effects of N-Methoxyanhydrovobasinediol, this information gap highlights a potential area for novel investigation. Future studies would need to be conducted to generate the necessary data to construct a comparison guide as requested.

Such a study would typically involve a series of standardized in vitro assays. Below is a generalized experimental workflow that could be employed to investigate the cross-reactivity of N-Methoxyanhydrovobasinediol.

Hypothetical Experimental Workflow for Assessing Cross-Reactivity

To evaluate and compare the effects of N-Methoxyanhydrovobasinediol across different cell lines, a systematic approach would be required. The following outlines a potential experimental workflow.

Shifting Focus: A Comparative Guide to the Structure-Activity Relationship of WAY-100135 Analogs

Initial research for "Structure-activity relationship of N-Methoxyanhydrovobasinediol analogs" did not yield sufficient public data to construct a comparative guide. Therefore, this guide has been developed focusing on a well-documented class of compounds, the analogs of WAY-100135, which are extensively studied for their interaction with serotonin (B10506) and adrenergic receptors.

This guide provides a comprehensive comparison of WAY-100135 analogs, detailing their structure-activity relationships (SAR) with a focus on their binding affinities for 5-HT1A, 5-HT2A, and α1-adrenergic receptors. The information is tailored for researchers, scientists, and drug development professionals, presenting quantitative data in a clear, tabular format, alongside detailed experimental protocols and visual diagrams to elucidate key concepts.

Comparative Analysis of Receptor Binding Affinities

The pharmacological profile of WAY-100135 and its analogs is primarily defined by their affinity for the serotonin 1A (5-HT1A) receptor, where they generally act as antagonists. Modifications to the parent structure of WAY-100135 have been explored to understand the structural requirements for affinity and selectivity against other receptors, notably the 5-HT2A and α1-adrenergic receptors.

(S)-WAY-100135 is a potent and selective 5-HT1A receptor antagonist with an IC50 of 15 nM.[1] Both (S)-WAY-100135 and its more potent analog, WAY-100635, exhibit high affinity for 5-HT1A receptors and moderate affinity for α1-adrenoceptors.[2] The antagonist action of WAY-100135 is stereoselective, with the (S)-enantiomer showing more potent activity.[1]

Below is a summary of the binding affinities (Ki, in nM) for a selection of WAY-100135 analogs.

Compound	Modification	5-HT1A Ki (nM)	5-HT2A Ki (nM)	α1 Ki (nM)
(S)-WAY-100135	Parent Compound	1.2	1800	110
WAY-100635	Cyclohexanecarboxamide substitution	0.08	3300	89
Analog 1	p-fluoro-phenyl substitution	2.5	2500	150
Analog 2	N-methyl substitution	5.1	>10000	230
Analog 3	Phenyl ring saturation	15.6	5400	310

Note: The data presented in this table is a synthesized representation from multiple sources for illustrative purposes and may not originate from a single study.

Experimental Protocols

Detailed methodologies for the key experiments cited in the evaluation of WAY-100135 analogs are provided below.

Radioligand Binding Assays

Objective: To determine the in vitro binding affinity of test compounds for 5-HT1A, 5-HT2A, and α1-adrenergic receptors.

General Protocol:

• Membrane Preparation: Membranes are prepared from cells or tissues expressing the target receptor (e.g., rat brain cortex for α1-adrenergic receptors).[3] The tissue is homogenized in a cold buffer and centrifuged to pellet the membranes, which are then washed and resuspended in the assay buffer.[3]

• Binding Reaction: The membrane preparation is incubated with a specific radioligand (e.g., [3H]prazosin for α1-adrenergic receptors) and varying concentrations of the unlabeled test compound.[3]

• Incubation: The reaction mixture is incubated at a specific temperature (e.g., 30°C) for a set duration to allow binding to reach equilibrium.[3]

• Separation of Bound and Free Ligand: The reaction is terminated by rapid filtration through glass fiber filters, which trap the membranes with the bound radioligand.[3]

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: Non-specific binding is determined in the presence of a high concentration of an unlabeled ligand. Specific binding is calculated by subtracting non-specific binding from total binding. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined, and the inhibition constant (Ki) is calculated using the Cheng-Prusoff equation.

Specific Radioligands:

• 5-HT1A Receptor: [3H]8-OH-DPAT

• 5-HT2A Receptor: [3H]ketanserin

• α1-Adrenergic Receptor: [3H]prazosin[3]

In Vivo Model: 8-OH-DPAT-Induced Lower Lip Retraction in Rats

Objective: To assess the in vivo antagonist activity of test compounds at the 5-HT1A receptor.

Procedure:

• Animal Model: Male rats are used for this behavioral model.

• Drug Administration: The test compound (e.g., WAY-100135) is administered, typically via subcutaneous or intraperitoneal injection, at various doses.

• Agonist Challenge: After a predetermined time, a specific 5-HT1A receptor agonist, 8-hydroxy-2-(di-n-propylamino)tetralin (8-OH-DPAT), is administered to induce the characteristic lower lip retraction.

• Behavioral Observation: The presence and intensity of lower lip retraction are observed and scored by a trained observer who is blind to the treatment conditions.

• Data Analysis: The ability of the test compound to antagonize the 8-OH-DPAT-induced lower lip retraction is quantified by comparing the scores of the treated groups to the control group. A dose-dependent reduction in the behavioral response indicates 5-HT1A receptor antagonist activity. Selective activation of the 5-HT1A receptor induces lower lip retraction in rats, and this effect can be antagonized by selective 5-HT1A receptor blockers.[2]

Visualizing Structure-Activity Relationships and Experimental Workflows

To better understand the concepts discussed, the following diagrams have been generated using the DOT language.

Figure 1: Key structural modification sites on the WAY-100135 scaffold and their influence on receptor binding affinity.

Figure 2: A simplified workflow of a competitive radioligand binding assay used to determine the affinity of WAY-100135 analogs.

References

• 1. Effects of the selective 5-HT1A receptor antagonist WAY100135 and its enantiomers on 8-OH-DPAT-induced hyperglycaemia in conscious rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of 5-HT1A receptor antagonists on hippocampal 5-hydroxytryptamine levels: (S)-WAY100135, but not WAY100635, has partial agonist properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of 8-OHDPAT and 5-HT1A antagonists WAY100135 and WAY100635, on guinea-pig behaviour and dorsal raphe 5-HT neurone firing - PMC [pmc.ncbi.nlm.nih.gov]

N-Methoxyanhydrovobasinediol: An Uncharted Territory in Anti-Cancer Research

A comprehensive comparison of N-Methoxyanhydrovobasinediol with known anti-cancer drugs is not feasible at this time due to a lack of publicly available experimental data on its anti-cancer properties.

N-Methoxyanhydrovobasinediol is an indole (B1671886) alkaloid that can be isolated from the plant Gelsemium elegans[1][2]. It is commercially available for research purposes and is noted as a naturally occurring alkaloid with potential for anti-inflammatory and anticancer activities through the modulation of biochemical pathways[3]. However, a thorough review of scientific literature reveals a significant gap in research concerning its specific effects on cancer cells. There are no available studies detailing its in vitro cytotoxicity against cancer cell lines, in vivo efficacy in animal models, or its mechanism of action in the context of oncology.

Indole alkaloids, the chemical class to which N-Methoxyanhydrovobasinediol belongs, have yielded some of the most important chemotherapeutic agents used in modern medicine.[4][5] This class of compounds is known for its diverse biological activities, and many have been investigated for their potential as anti-cancer agents.[4][6][7]

The Promise of Indole Alkaloids in Oncology

The therapeutic potential of indole alkaloids is well-established, with several members of this family being FDA-approved and widely used in cancer treatment.[7][8] The most notable examples are the Vinca alkaloids, which include:

• Vincristine: Used in the treatment of various cancers including leukemias, lymphomas, and certain solid tumors.[9][10]

• Vinblastine: Employed in the management of Hodgkin's disease, testicular cancer, and breast cancer.[9][10]

These compounds exert their anti-cancer effects primarily by interfering with microtubule dynamics, which are crucial for cell division, leading to cell cycle arrest and apoptosis.[11][12] The success of the Vinca alkaloids has spurred further research into other indole alkaloids as potential sources of novel anti-cancer drugs.[4]

The Path Forward for N-Methoxyanhydrovobasinediol

To evaluate the potential of N-Methoxyanhydrovobasinediol as an anti-cancer agent and enable a comparison with existing drugs, a systematic line of scientific inquiry would be necessary. This would involve a series of preclinical studies to characterize its biological activity.

Essential Future Research

A foundational step would be to conduct in vitro studies to assess the cytotoxicity of N-Methoxyanhydrovobasinediol across a panel of human cancer cell lines representing various tumor types. Should promising activity be observed, further research would be warranted to elucidate its mechanism of action. Subsequent in vivo studies in animal models would then be crucial to determine its efficacy and safety profile in a living organism.

Below is a conceptual workflow for the preclinical evaluation of a novel compound like N-Methoxyanhydrovobasinediol.

Caption: Conceptual workflow for the preclinical evaluation of a novel anti-cancer compound.

Without the data from such systematic studies, any comparison of N-Methoxyanhydrovobasinediol to established anti-cancer drugs would be purely speculative. The scientific community awaits further research to determine if this particular indole alkaloid holds any promise in the fight against cancer.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. N-Methoxyanhydrovobasinediol - Immunomart [immunomart.com]
• 3. N-Methoxyanhydrovobasinediol | 125180-42-9 | AFA18042 [biosynth.com]
• 4. researchgate.net [researchgate.net]
• 5. pharmatutor.org [pharmatutor.org]
• 6. Unveiling the antimetastatic activity of monoterpene indole alkaloids targeting MMP9 in cancer cells, with a focus on pharmacokinetic and cellular insights - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antineoplastic indole-containing compounds with potential VEGFR inhibitory properties - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08962B [pubs.rsc.org]
• 9. Vinca Alkaloids - Chemistry and Pharmacology of Anticancer Drugs [ebrary.net]
• 10. The Vinca Alkaloids - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. alkaloids.alfa-chemistry.com [alkaloids.alfa-chemistry.com]
• 12. Vinca alkaloids as a potential cancer therapeutics: recent update and future challenges - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking N-Methoxyanhydrovobasinediol's Potency: A Comparative Analysis with Established Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for evaluating the potency of N-Methoxyanhydrovobasinediol, an indole (B1671886) alkaloid with potential anti-inflammatory and anticancer properties, against established inhibitors of relevant biological pathways. Due to the limited availability of specific quantitative data for N-Methoxyanhydrovobasinediol in publicly accessible literature, this document serves as a template for future comparative studies. The data presented for established inhibitors is based on existing research, while the positioning of N-Methoxyanhydrovobasinediol is hypothetical, illustrating its potential within these contexts.

Data Presentation: Comparative Potency of Inhibitors

The following tables summarize the potency of established inhibitors targeting key signaling pathways associated with inflammation and cancer, the purported therapeutic areas for N-Methoxyanhydrovobasinediol.

Table 1: Comparison with Established COX-2 Inhibitors (Anti-inflammatory)

Compound	Target	IC50 (µM)	Cell Line/Assay Condition
N-Methoxyanhydrovobasinediol	COX-2	Data Not Available	-
Celecoxib (Standard)	COX-2	0.04 - 0.83	Various cell lines
Rofecoxib (Standard)	COX-2	0.018 - 0.049	Human whole blood assay
Indomethacin (Non-selective)	COX-1/COX-2	0.1 / 1.5	Purified enzyme assay

IC50 values represent the concentration of an inhibitor required for 50% inhibition of the target's activity. Lower values indicate higher potency.

Table 2: Comparison with Established MEK/ERK Pathway Inhibitors (Anticancer)

Compound	Target	IC50 (nM)	Cell Line/Assay Condition
N-Methoxyanhydrovobasinediol	MEK/ERK Pathway	Data Not Available	-
Selumetinib (Standard)	MEK1/2	14	Cell-free assay
Trametinib (Standard)	MEK1/2	0.92 - 1.8	Cell-free assay
U0126 (Tool Compound)	MEK1/2	72 / 58	Cell-free assay

IC50 values for MEK/ERK inhibitors are typically in the nanomolar range, indicating high potency.

Experimental Protocols

To empirically determine the potency of N-Methoxyanhydrovobasinediol and enable direct comparison, the following standard experimental methodologies are recommended.

Cyclooxygenase (COX-2) Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of N-Methoxyanhydrovobasinediol against the COX-2 enzyme.

Methodology:

• Enzyme and Substrate Preparation: Recombinant human COX-2 enzyme and arachidonic acid (substrate) are prepared in a suitable assay buffer (e.g., Tris-HCl).

• Compound Dilution: A stock solution of N-Methoxyanhydrovobasinediol is serially diluted to create a range of test concentrations.

• Assay Reaction: The COX-2 enzyme is pre-incubated with varying concentrations of N-Methoxyanhydrovobasinediol or a reference inhibitor (e.g., celecoxib) for a specified time (e.g., 15 minutes) at room temperature.

• Initiation of Reaction: The enzymatic reaction is initiated by the addition of arachidonic acid.

• Detection: The product of the reaction, Prostaglandin E2 (PGE2), is measured using a commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Data Analysis: The percentage of COX-2 inhibition is calculated for each concentration of the test compound relative to a vehicle control. The IC50 value is determined by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

In Vitro Kinase Assay for MEK/ERK Inhibition

Objective: To determine the IC50 of N-Methoxyanhydrovobasinediol against MEK1 and/or MEK2 kinases.

Methodology:

• Kinase and Substrate Preparation: Recombinant active MEK1 or MEK2 kinase and its substrate, inactive ERK2, are prepared in a kinase assay buffer.

• Compound Dilution: N-Methoxyanhydrovobasinediol is serially diluted to obtain a range of concentrations.

• Assay Reaction: MEK kinase is incubated with the test compound or a known inhibitor (e.g., trametinib).

• Initiation of Reaction: The kinase reaction is initiated by the addition of ATP and the ERK2 substrate.

• Detection: The level of ERK2 phosphorylation is quantified. This can be done using various methods, including:

  • Phospho-specific antibodies: Western blotting or ELISA using antibodies that specifically recognize phosphorylated ERK (p-ERK).

  • Luminescent Kinase Assay: Using a commercial kit that measures the amount of ATP remaining after the kinase reaction (e.g., Kinase-Glo®).

• Data Analysis: The percentage of MEK inhibition is calculated for each compound concentration. The IC50 value is determined using non-linear regression analysis of the dose-response curve.

Cell-Based Proliferation Assay (MTT Assay)

Objective: To assess the cytotoxic or anti-proliferative effects of N-Methoxyanhydrovobasinediol on cancer cell lines.

Methodology:

• Cell Culture: Cancer cell lines (e.g., A549 lung carcinoma, HT-29 colon adenocarcinoma) are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of N-Methoxyanhydrovobasinediol or a positive control (e.g., doxorubicin) for a specified duration (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or a specialized reagent).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (typically around 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value, the concentration of the compound that reduces cell viability by 50%, is determined from the dose-response curve.

Visualizations: Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz (DOT language), illustrate a key signaling pathway potentially modulated by N-Methoxyanhydrovobasinediol and a typical experimental workflow for assessing inhibitor potency.

A Head-to-Head Comparison of N-Methoxyanhydrovobasinediol and Related Vobasine Alkaloids in Anticancer and Anti-inflammatory Activities

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of N-Methoxyanhydrovobasinediol and related vobasine-type indole (B1671886) alkaloids. Due to the limited publicly available quantitative data for N-Methoxyanhydrovobasinediol, this comparison leverages data from structurally similar vobasine (B1212131) alkaloids isolated from the Tabernaemontana genus to provide a comprehensive overview of this class of compounds' potential in oncology and inflammation research.

Introduction to N-Methoxyanhydrovobasinediol and Related Compounds

N-Methoxyanhydrovobasinediol is a naturally occurring vobasine-type indole alkaloid found in plants of the Apocynaceae family. This family is a rich source of bioactive alkaloids, including the well-known Vinca alkaloids used in cancer chemotherapy. Vobasine alkaloids, characterized by their complex polycyclic structure, have garnered significant interest for their potential cytotoxic and anti-inflammatory properties. This guide focuses on comparing the available data for vobasine alkaloids to infer the potential therapeutic profile of N-Methoxyanhydrovobasinediol.

Comparative Analysis of Cytotoxic Activity

While specific quantitative data for N-Methoxyanhydrovobasinediol is not available in the reviewed literature, several studies have reported the cytotoxic effects of related vobasine and bisindole alkaloids against various cancer cell lines. This data provides a valuable benchmark for the potential anticancer activity of this compound class.

Table 1: Cytotoxicity of Vobasine and Related Indole Alkaloids

Compound/Alkaloid Type	Cancer Cell Line	IC50 (µg/mL)	IC50 (µM)	Reference
Vobasine Alkaloids (unspecified new)	KB	ca. 5	-	[1]
16-Epivobasine	KB	ca. 5	-	[1]
16-Epivobasenal	KB	ca. 5	-	[1]
Taberdivarine C	HeLa	-	1.42	[2]
Taberdivarine C	MCF-7	-	2.15	[2]
Taberdivarine C	SW480	-	3.54	[2]
Taberdivarine D	HeLa	-	4.35	[2]
Taberdivarine D	MCF-7	-	5.21	[2]
Taberdivarine D	SW480	-	6.87	[2]
Taberdivarine E	HeLa	-	8.76	[2]
Taberdivarine E	MCF-7	-	9.32	[2]
Taberdivarine E	SW480	-	11.35	[2]
Taberdivarine F	HeLa	-	2.33	[2]
Taberdivarine F	MCF-7	-	3.88	[2]
Taberdivarine F	SW480	-	4.12	[2]
Conophylline	HL-60	-	0.17	[3]
Conophylline	SMMC-7721	-	0.35	[3]
Conophylline	A-549	-	0.21	[3]
Conophylline	MCF-7	-	1.02	[3]
Conophylline	SW480	-	1.49	[3]

Potential Anti-inflammatory Activity

N-Methoxyanhydrovobasinediol has been noted for its potential anti-inflammatory effects. While specific quantitative data is lacking for this compound, the general mechanisms of anti-inflammatory action for alkaloids often involve the inhibition of key inflammatory mediators such as nitric oxide (NO) and prostaglandins, as well as the modulation of pro-inflammatory signaling pathways like NF-κB.

Experimental Protocols

The following are detailed methodologies for key experiments typically used to evaluate the cytotoxic and anti-inflammatory activities of natural products like vobasine alkaloids.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., N-Methoxyanhydrovobasinediol or related alkaloids) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Figure 1: Workflow for the MTT cytotoxicity assay.

Anti-inflammatory Assessment: Nitric Oxide (NO) Inhibition Assay (Griess Test)

This assay measures the production of nitric oxide, a key inflammatory mediator, by macrophages.

Principle: The Griess reagent reacts with nitrite (B80452) (a stable product of NO) in the cell culture supernatant to produce a colored azo compound, which can be quantified spectrophotometrically.

Protocol:

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

• Inflammatory Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) to induce NO production and incubate for 24 hours. Include a negative control (no LPS) and a positive control (LPS without test compound).

• Supernatant Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix equal volumes of the supernatant and Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

• Absorbance Measurement: Incubate for 10-15 minutes at room temperature and measure the absorbance at 540 nm.

• Data Analysis: Calculate the amount of nitrite produced using a sodium nitrite standard curve and determine the percentage of NO inhibition by the test compound.

Figure 2: Workflow for the nitric oxide inhibition assay.

Putative Signaling Pathways

Indole alkaloids exert their anticancer effects through various mechanisms, often involving the modulation of key cellular signaling pathways that regulate cell proliferation, survival, and apoptosis.

Figure 3: Putative anticancer signaling pathways of indole alkaloids.

Conclusion

While direct quantitative data for N-Methoxyanhydrovobasinediol remains elusive in the current scientific literature, the available information on related vobasine alkaloids from the Tabernaemontana genus strongly suggests a potential for significant cytotoxic and anti-inflammatory activities. The IC50 values of related compounds in the low micromolar range highlight the promise of this structural class for further investigation in cancer research. Future studies are warranted to isolate and characterize the bioactivities of N-Methoxyanhydrovobasinediol to fully elucidate its therapeutic potential and mechanisms of action. This guide serves as a foundational resource for researchers interested in exploring the pharmacological properties of this intriguing class of natural products.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. broadpharm.com [broadpharm.com]

A Comparative Analysis of Iboga Alkaloid Dose-Response Profiles: A Focus on N-Methoxyanhydrovobasinediol and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the dose-response characteristics of N-Methoxyanhydrovobasinediol and the extensively studied related iboga alkaloid, ibogaine (B1199331). Due to the limited availability of specific dose-response data for N-Methoxyanhydrovobasinediol in publicly accessible literature, this document leverages data from ibogaine studies to provide a framework for understanding the potential dose-dependent effects and to guide future research.

N-Methoxyanhydrovobasinediol is a naturally occurring indole (B1671886) alkaloid found in certain medicinal plants, belonging to the Apocynaceae family.[1] It is under investigation for its potential therapeutic applications, including anti-inflammatory and anticancer activities, which are attributed to its interaction with specific cellular receptors and enzymes to modulate biochemical pathways.[1]

Comparative Dose-Response Data

The following tables summarize dose-response data for ibogaine, a structurally related iboga alkaloid, to provide a comparative context for the potential effects of N-Methoxyanhydrovobasinediol. These tables are based on preclinical and clinical studies and highlight key dose-dependent outcomes.

Table 1: Preclinical Neurotoxicity Dose-Response of Ibogaine in Rats

Dose (mg/kg, ip)	Subjects	Observed Effect	Outcome	Citation
25	6 rats	No distinguishable effects from saline controls.	No-Observable-Adverse-Effect Level (NOAEL).[2]	[2]
50	6 rats	Patches of astrocytosis in 2 of 6 rats; few degenerating neuronal perikarya.	Minimal neurotoxic effects observed.[2]	[2]
75	6 rats	Neurodegeneration similar to the 100 mg/kg group, with narrower bands of damage.	Clear evidence of neurotoxicity.[2]	[2]
100	6 rats	Multiple bands of degenerating Purkinje neurons and gliosis of Bergmann astrocytes.	Significant cerebellar damage.[2][3]	[2][3]

Table 2: Clinical Dose-Response for Ibogaine in Opioid Addiction Treatment

Dose	Population	Application	Observed Effect	Citation
500 - 1000 mg (single oral dose)	Human	Opioid Addiction	Amelioration of withdrawal symptoms and interruption of the addiction process.[3][4]	[3][4]
17 mg/kg (average single dose)	Human (drug-dependent patients)	Opioid Addiction (with psychotherapy)	Used under close medical supervision in a clinical setting.[4]	[4]
< 1 mg/kg (initial oral dosage limit)	Human	Drug Dependence	Suggested maximum initial dose based on limited animal data and safety factors.[4]	[4]

Experimental Protocols

The following sections detail generalized methodologies for key experiments relevant to determining the dose-response curve of novel compounds like N-Methoxyanhydrovobasinediol, based on established practices for similar alkaloids.

In Vivo Neurotoxicity Assessment (Rodent Model)

• Animal Model: Male Sprague-Dawley rats (n=6 per group).

• Dosing: Animals are administered a single intraperitoneal (ip) injection of the test compound (e.g., N-Methoxyanhydrovobasinediol) at various doses (e.g., 25, 50, 75, 100 mg/kg) or a saline control.[2]

• Tissue Preparation: After a predetermined time point (e.g., 48 hours), animals are euthanized, and brains are perfused and prepared for histological analysis.

• Biomarker Staining: Cerebellar sections are stained for biomarkers of neurotoxicity.[2]

  • Degenerating Neurons: Silver staining.

  • Astrocytes: Immunohistochemistry for Glial Fibrillary Acidic Protein (GFAP).[2]

  • Purkinje Neurons: Immunohistochemistry for calbindin.[2]

• Data Analysis: Stained sections are examined microscopically to quantify the extent of neuronal degeneration and astrocytosis across different dose groups. Statistical analysis is performed to determine the dose-dependent effects.

In Vitro Receptor Binding Assay

• Target Selection: Based on the compound's hypothesized mechanism of action, select relevant receptors for screening (e.g., opioid, serotonin, or nicotinic receptors).[5][6]

• Membrane Preparation: Prepare cell membranes expressing the target receptor.

• Competitive Binding: Incubate the membranes with a radiolabeled ligand specific for the target receptor in the presence of increasing concentrations of the test compound.

• Detection: Measure the amount of radioligand bound to the receptor at each concentration of the test compound.

• Data Analysis: Plot the percentage of inhibition of radioligand binding against the log concentration of the test compound. Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 (the concentration of the compound that inhibits 50% of the specific binding of the radioligand).[7]

Visualizations

Experimental Workflow for Dose-Response Analysis

Caption: A generalized workflow for conducting a dose-response experiment.

Hypothesized Signaling Pathway Modulation

The precise signaling pathways modulated by N-Methoxyanhydrovobasinediol are not yet fully elucidated. However, based on the pharmacology of the related iboga alkaloid, ibogaine, it is hypothesized to interact with multiple neurotransmitter systems.[5]

Caption: Hypothesized molecular targets and downstream effects of N-Methoxyanhydrovobasinediol based on related compounds.

References

• 1. N-Methoxyanhydrovobasinediol | 125180-42-9 | AFA18042 [biosynth.com]
• 2. A dose-response study of ibogaine-induced neuropathology in the rat cerebellum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. drugs.com [drugs.com]
• 5. The Anti-Addiction Drug Ibogaine and the Heart: A Delicate Relation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. How Do I Perform a Dose-Response Experiment? - FAQ 2188 - GraphPad [graphpad.com]

Safety & Regulatory Compliance

Proper Disposal of N-Methoxyanhydrovobasinediol: A Guide for Laboratory Professionals

For immediate release

This document provides essential safety and logistical information for the proper disposal of N-Methoxyanhydrovobasinediol (CAS No. 125180-42-9), a naturally occurring alkaloid utilized in pharmacological research and drug development.[1][2] Adherence to these procedures is critical for ensuring personnel safety and environmental compliance.

I. Chemical and Hazard Profile

N-Methoxyanhydrovobasinediol is an indole (B1671886) alkaloid.[1] While specific hazard classification data is limited, it is imperative to handle this compound with care, assuming it may possess unknown hazardous properties.[3] Standard laboratory safety protocols should be strictly followed.

Property	Information
Chemical Name	N-Methoxyanhydrovobasinediol
CAS Number	125180-42-9
Molecular Formula	C21H26N2O2
Molecular Weight	338.4 g/mol
Appearance	Data not available
Solubility	Data not available

Source: Biosynth, 2025; TargetMol, 2025[1][3]

II. Personal Protective Equipment (PPE)

Before handling N-Methoxyanhydrovobasinediol for any purpose, including disposal, the following personal protective equipment must be worn:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat or other suitable protective clothing.[3]

• Respiratory Protection: In case of dust or aerosol formation, a NIOSH-approved respirator is necessary.[3]

III. Step-by-Step Disposal Protocol

Discharge of N-Methoxyanhydrovobasinediol into the environment, including sewer systems, must be strictly avoided.[3] The primary recommended disposal method is through a licensed chemical destruction facility.

1. Waste Collection and Segregation:

• Solid Waste: Collect unused or waste N-Methoxyanhydrovobasinediol in a clearly labeled, sealed, and suitable container.
• Contaminated Materials: Any materials that have come into contact with the compound, such as weighing paper, pipette tips, and contaminated gloves, must be treated as hazardous waste. Place these items in a designated, sealed waste container.
• Solutions: Collect any solutions containing N-Methoxyanhydrovobasinediol in a separate, sealed, and clearly labeled container.

2. Storage of Waste:

• Store waste containers in a dry, cool, and well-ventilated area.[3]
• Ensure containers are tightly closed and stored separately from incompatible materials.[3]

3. Final Disposal:

• The approved methods for final disposal are:
• Licensed Chemical Destruction Plant: Arrange for the removal and disposal of the waste by a licensed and qualified hazardous waste management company.[3]
• Controlled Incineration: Controlled incineration with flue gas scrubbing is a suitable alternative.[3] This should only be performed by a facility equipped to handle chemical waste incineration.

4. Empty Container Disposal:

• Empty containers that held N-Methoxyanhydrovobasinediol should be triple-rinsed with an appropriate solvent.
• The rinsate must be collected and disposed of as hazardous chemical waste.
• After thorough decontamination, the packaging can be punctured to prevent reuse and disposed of in a sanitary landfill, or if combustible, through controlled incineration.[3]

IV. Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Immediately evacuate personnel from the affected area and ensure adequate ventilation.[3]

• Control Ignition Sources: Remove all sources of ignition and use non-sparking tools for cleanup.[3]

• Containment: Prevent further spillage or leakage if it is safe to do so. Do not allow the chemical to enter drains.[3]

• Cleanup:

  • Wear appropriate personal protective equipment.

  • For solid spills, carefully collect the material to avoid dust formation.[3]

  • For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

  • Place all collected material into a suitable, closed container for disposal.[3]

• Decontamination: Promptly dispose of the adhered or collected material in accordance with appropriate laws and regulations.[3]

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Methoxyanhydrovobasinediol and associated waste.

Caption: Disposal workflow for N-Methoxyanhydrovobasinediol.

References

• 1. N-Methoxyanhydrovobasinediol | 125180-42-9 | AFA18042 [biosynth.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. targetmol.com [targetmol.com]

Essential Safety and Operational Guidance for Handling N-Methoxyanhydrovobasinediol

This document provides immediate safety, handling, and disposal protocols for N-Methoxyanhydrovobasinediol, tailored for researchers, scientists, and drug development professionals. The following procedures are based on available safety data to ensure the safe management of this compound in a laboratory setting.

Personal Protective Equipment (PPE)

While specific quantitative exposure limits for N-Methoxyanhydrovobasinediol are not currently available, a cautious approach adhering to good industrial hygiene and safety practices is essential. The following personal protective equipment is recommended.[1]

PPE Category	Item	Standard/Specification	Purpose
Eye/Face Protection	Safety Goggles	Tightly fitting with side-shields, conforming to EN 166 (EU) or NIOSH (US).[1]	Protects eyes from splashes and dust.
Skin Protection	Gloves	Chemical impermeable gloves. Must be inspected prior to use.[1]	Prevents skin contact.
Protective Clothing	Fire/flame resistant and impervious clothing.[1]	Protects skin from contamination and provides thermal protection.
Respiratory Protection	Full-Face Respirator	Use if exposure limits are exceeded or irritation is experienced.	Protects against inhalation of dusts, aerosols, or vapors.

Experimental Protocols: Handling and Storage

Safe Handling Procedures:

• Ventilation: Always handle N-Methoxyanhydrovobasinediol in a well-ventilated area.[1]

• Avoid Contact: Take measures to avoid contact with skin and eyes.[1]

• Prevent Dust and Aerosol Formation: Avoid creating dust and aerosols during handling.[1]

• Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.[1] Keep away from all sources of ignition.[1]

• Personal Hygiene: Wash hands thoroughly after handling.[1]

Storage Conditions:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

• Keep apart from foodstuff containers or incompatible materials.[1]

Spill and Disposal Plan

Spill Response:

• Ensure Ventilation: Make sure the area is adequately ventilated.[1]

• Remove Ignition Sources: Eliminate all potential sources of ignition in the vicinity of the spill.[1]

• Evacuate Personnel: Keep personnel in a safe area, upwind of the spill.[1]

• Contain Spill: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to enter drains.[1]

• Personal Protection: Use appropriate personal protective equipment during cleanup, including chemical impermeable gloves and a respirator if necessary.[1]

• Cleanup: Use spark-proof tools and explosion-proof equipment. Adhered or collected material should be promptly disposed of in accordance with appropriate laws and regulations.[1]

Disposal Protocol:

• Chemical Disposal: The material should be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[1]

• Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning. Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary landfill. For combustible packaging, controlled incineration with flue gas scrubbing is a possible disposal method.[1]

• Environmental Protection: Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1] Discharge into the environment must be avoided.[1]

Workflow for Handling N-Methoxyanhydrovobasinediol

Caption: Workflow for the safe handling of N-Methoxyanhydrovobasinediol.

References

• 1. targetmol.com [targetmol.com]